molecular formula C12H18FNO B13262907 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Cat. No.: B13262907
M. Wt: 211.28 g/mol
InChI Key: VPYHKPSBHNNSIG-UHFFFAOYSA-N
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Description

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is a useful research compound. Its molecular formula is C12H18FNO and its molecular weight is 211.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C12H18FNO

Molecular Weight

 211.28 g/mol

IUPAC Name

 2-[(4-fluoro-3-methylphenyl)methylamino]butan-1-ol

InChI

 InChI=1S/C12H18FNO/c1-3-11(8-15)14-7-10-4-5-12(13)9(2)6-10/h4-6,11,14-15H,3,7-8H2,1-2H3

InChI Key

 VPYHKPSBHNNSIG-UHFFFAOYSA-N

Canonical SMILES

 CCC(CO)NCC1=CC(=C(C=C1)F)C

Origin of Product

 United States
Foundational & Exploratory

Physicochemical Profiling of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol: A Technical Guide for Preclinical Development

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In early-stage drug discovery, the transition from a synthetic hit to an optimized lead relies heavily on a rigorous understanding of the molecule's physicochemical properties. The compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol presents a highly versatile pharmacophore, combining a lipophilic halogenated benzyl moiety with a hydrophilic amino alcohol chain.

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data reporting. Here, we dissect the causality behind the compound's behavior and establish self-validating experimental protocols for determining its acid-base equilibria (pKa), lipophilicity (LogP/LogD), and thermodynamic solubility.

Structural Analysis and Theoretical Profiling

The physicochemical behavior of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is dictated by three core structural features:

  • Secondary Amine Core : Acts as the primary basic center. Its protonation state at physiological pH (7.4) governs both aqueous solubility and membrane permeability.

  • 4-Fluoro-3-methylbenzyl Group : The fluorine atom blocks metabolic para-hydroxylation while modulating the electron density of the aromatic ring, subtly lowering the basicity of the adjacent amine compared to an unsubstituted benzylamine.

  • Butan-1-ol Chain : Provides a chiral center at C2 and introduces both a hydrogen bond donor and acceptor, heavily influencing the compound's topological polar surface area (TPSA).

Before initiating empirical testing, establishing theoretical baselines is critical for calibrating analytical instruments (e.g., selecting the correct pH range for titrations).

Table 1: Theoretical Physicochemical Parameters
ParameterValue / DescriptionMethod / Source
Molecular Formula C₁₂H₁₈FNOStructural Analysis
Molecular Weight 211.28 g/mol Calculated
Topological Polar Surface Area (TPSA) 32.3 Ų2D Molecular Projection
Hydrogen Bond Donors / Acceptors 2 / 2Structural Analysis
Predicted pKa (Secondary Amine) ~8.8In silico estimation
Predicted LogP (Octanol/Water) ~2.1Fragment-based calculation
Predicted LogD (pH 7.4) ~0.8Calculated from pKa and LogP

Acid-Base Equilibria: pKa Determination

Expertise & Causality

The pKa of the secondary amine in this compound is estimated at 8.8. Causally, this means that at a physiological pH of 7.4, the molecule exists predominantly in its ionized (protonated) state. This ionization is a double-edged sword: it enhances aqueous solubility but restricts passive transcellular permeability. We utilize potentiometric titration because it provides a direct, highly accurate measurement of the macroscopic ionization constant without relying on UV-chromophore shifts, which are weak in the aliphatic amine region.

Self-Validating Protocol (Potentiometric Titration)

This protocol is grounded in the authoritative standards of[1].

  • System Validation Step : Prior to analyzing the test compound, titrate a reference standard (e.g., p-Nitrophenol, known pKa 7.15 at 25 °C) to validate electrode linearity and titrant molarity[1].

  • Step 1 : Prepare a 0.01 M solution of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in degassed, deionized water. If solubility is limiting, use a methanol/water cosolvent system and extrapolate to 0% organic via the Yasuda-Shedlovsky technique[1].

  • Step 2 : Maintain the titration vessel at a strict 20.0 ± 0.1 °C using a water-jacketed beaker[1].

  • Step 3 : Titrate using standardized 0.1 N HCl (to fully protonate) followed by 0.1 N NaOH (to deprotonate), recording the pH after each addition.

  • Step 4 : Calculate the pKa using the Henderson-Hasselbalch equation derived from the inflection point of the titration curve.

pKa_Workflow A Sample Prep (0.01M in H2O) B Temp Control (20.0 ± 0.1 °C) A->B C Potentiometric Titration B->C D Data Acquisition (pH vs. Vol) C->D E pKa Calculation (Henderson-Hasselbalch) D->E

Workflow for potentiometric pKa determination (OECD 112).

Lipophilicity: LogP and LogD Profiling

Expertise & Causality

Lipophilicity drives the volume of distribution, plasma protein binding, and hepatic clearance. While computational models predict a LogP of ~2.1, empirical validation is mandatory. We employ the Shake-Flask method rather than HPLC retention time correlation. Causally, HPLC methods can suffer from secondary interactions with the silica backbone of the column, whereas the Shake-Flask method directly measures the thermodynamic partitioning between two immiscible phases, representing a true biological membrane surrogate.

Self-Validating Protocol (Shake-Flask Method)

This methodology strictly adheres to [2].

  • System Validation Step : Perform a mass balance calculation at the end of the assay. The sum of the compound quantified in the aqueous and organic layers must equal ≥95% of the initial input mass. A deficit indicates compound degradation or adsorption to the glass vial.

  • Step 1 : Pre-saturate n-octanol and the aqueous phase (unbuffered water for LogP; 10 mM phosphate buffer pH 7.4 for LogD) by stirring them together for 24 hours.

  • Step 2 : Dissolve the compound in the pre-saturated n-octanol to achieve a concentration below 0.01 M.

  • Step 3 : Combine the organic and aqueous phases in a glass vial. Mechanically shake at 100 strokes/min for 24 hours at 25 °C to ensure complete thermodynamic equilibrium[2].

  • Step 4 : Centrifuge the vials at 2000 x g for 20 minutes to resolve any micro-emulsions at the phase interface.

  • Step 5 : Carefully sample the top (organic) and bottom (aqueous) layers and quantify via LC-MS/MS. Calculate the coefficient as the ratio of concentrations.

LogP_Workflow Start Compound Equilibration Phase1 n-Octanol Phase (Pre-saturated) Start->Phase1 Phase2 Aqueous Buffer (Pre-saturated) Start->Phase2 Mix Mechanical Shaking (100 strokes/min, 24h) Phase1->Mix Phase2->Mix Sep Phase Separation (Centrifugation at 2000g) Mix->Sep Quant1 LC-MS/MS Analysis (Organic Layer) Sep->Quant1 Top Layer Quant2 LC-MS/MS Analysis (Aqueous Layer) Sep->Quant2 Bottom Layer Calc LogD/LogP Calculation Quant1->Calc Quant2->Calc

Shake-flask partitioning logic for LogP/LogD profiling (OECD 107).

Thermodynamic Aqueous Solubility

Expertise & Causality

Kinetic solubility assays (often performed via DMSO stock dilution) are prone to supersaturation artifacts and do not account for the crystalline lattice energy of the solid compound. Because 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is intended for eventual oral formulation, overcoming the solid-state lattice energy is a critical barrier to absorption. Therefore, we must measure thermodynamic solubility, which guarantees that the solution has reached a true equilibrium with the solid phase.

Self-Validating Protocol (Miniaturized Shake-Flask)

This protocol utilizes the miniaturized shake-flask approach to conserve API while maintaining thermodynamic rigor, as validated by [3][4].

  • System Validation Step : Measure the pH of the suspension at the end of the 48-hour incubation. Because the compound is a base, its dissolution will consume protons. If the pH shifts by >0.1 units, the buffer capacity was exceeded, and the experiment must be repeated with a stronger buffer system[3].

  • Step 1 : Dispense an excess amount of solid crystalline compound (approx. 2-5 mg) into a 2 mL glass vial.

  • Step 2 : Add 1 mL of 50 mM phosphate buffer (pH 7.4).

  • Step 3 : Seal the vial and incubate on a thermoshaker at 37 °C and 500 rpm for 24 to 48 hours[4].

  • Step 4 : Visually verify the presence of an undissolved solid pellet. If no solid remains, the solution is not saturated; add more solid and repeat Step 3.

  • Step 5 : Centrifuge at 10,000 x g for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 100 µL to saturate filter binding sites).

  • Step 6 : Dilute the filtrate appropriately and quantify via HPLC-UV or LC-MS/MS against a standard calibration curve.

Solubility_Workflow Add Add Excess Solid to Buffer Incubate Incubate & Shake (37°C, 24-48h) Add->Incubate Verify Verify Excess Solid Remains Incubate->Verify Filter Centrifuge & Filter (0.22 µm) Verify->Filter Quant HPLC/UV or LC-MS/MS Filter->Quant

Miniaturized shake-flask protocol for thermodynamic solubility.

References

  • OECD (1981) , Test No. 112: Dissociation Constants in Water, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL: [Link]

  • OECD (1995) , Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL: [Link]

  • Glomme, A., März, J., & Dressman, J. B. (2005) . Comparison of a miniaturized shake-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities. Journal of Pharmaceutical Sciences, 94(1), 1-16. URL: [Link]

Sources

An In-Depth Technical Guide to the In Vitro Pharmacological Profiling of Novel Adrenergic Receptor Modulators

Author: BenchChem Technical Support Team. Date: April 2026

Editor's Note: The in vitro pharmacology of the specific molecule 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is not extensively documented in publicly available scientific literature. Therefore, this guide will utilize a structurally related, representative β-adrenergic agonist, isoproterenol, as a model compound to illustrate the principles, experimental workflows, and data interpretation central to the comprehensive in vitro characterization of novel adrenergic receptor modulators. The methodologies and principles described herein are broadly applicable to the investigation of new chemical entities targeting this receptor class.

Abstract

This technical guide provides a comprehensive framework for the in vitro pharmacological characterization of novel compounds targeting adrenergic receptors, with a particular focus on G-protein coupled receptor (GPCR) signaling. Using the well-characterized β-adrenergic agonist isoproterenol as a practical example, we detail a tiered, systematic approach that progresses from initial target engagement to functional activity and downstream signaling pathway analysis. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical rationale and detailed, field-proven experimental protocols. We emphasize the integration of self-validating systems within each protocol to ensure data integrity and reproducibility. Key methodologies covered include radioligand binding assays for determining receptor affinity and selectivity, and functional assays measuring second messenger (cAMP) accumulation to quantify agonist potency and efficacy. The guide is structured to provide not just procedural steps, but the causal logic behind experimental design, empowering researchers to adeptly profile novel chemical entities.

Introduction: The Rationale for In Vitro Profiling

The adrenergic system, comprising α- and β-adrenoceptors, is a critical regulator of numerous physiological processes, making it a prominent target for therapeutic intervention in cardiovascular, respiratory, and metabolic diseases.[1] The development of novel adrenergic modulators requires a precise understanding of their interaction with specific receptor subtypes and the subsequent cellular responses. The structural motif of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, featuring a substituted phenyl ring and an amino alcohol side chain, is suggestive of potential interaction with adrenergic receptors. The inclusion of a fluorine atom can significantly impact metabolic stability, binding affinity, and selectivity.[2][3]

A robust in vitro pharmacological assessment is the cornerstone of any drug discovery program. It serves to:

  • Confirm Target Engagement: Does the compound bind to the intended receptor?

  • Quantify Affinity and Selectivity: How tightly and specifically does it bind?

  • Determine Functional Activity: Is the compound an agonist, antagonist, or inverse agonist?

  • Elucidate Mechanism of Action: Which signaling pathways are activated or inhibited?

This guide outlines a logical, multi-stage workflow for achieving these objectives.

Foundational Assays: Receptor Binding

The initial step in characterizing a novel compound is to confirm and quantify its binding to the target receptor(s). Radioligand binding assays are the gold standard for determining the affinity (expressed as the inhibition constant, Kᵢ) of a test compound for a receptor.[4][5] These assays rely on the competition between an unlabeled test compound and a radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled) with known high affinity for the receptor.[4]

Principle of Competitive Radioligand Binding

In this assay, a fixed concentration of a radiolabeled ligand and receptor-containing membranes are incubated with increasing concentrations of the unlabeled test compound. The test compound will compete with the radioligand for binding to the receptor. The amount of radioligand bound to the receptor is inversely proportional to the affinity and concentration of the test compound.[6] By measuring the decrease in bound radioactivity, we can determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). This value can then be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radiolabeled ligand used.

Experimental Workflow: Radioligand Binding Assay

The workflow for a competitive radioligand binding assay involves several critical stages, from preparation of materials to data analysis.

G cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation cluster_detection Detection & Analysis prep_membranes Membrane Preparation (e.g., from cells expressing β1- or β2-adrenoceptors) incubation Incubate Membranes, Radioligand & Test Compound at Room Temperature prep_membranes->incubation prep_radioligand Radioligand Dilution (e.g., [3H]Dihydroalprenolol) prep_radioligand->incubation prep_compound Test Compound Dilution Series (e.g., Isoproterenol) prep_compound->incubation filtration Rapid Vacuum Filtration (separates bound from free radioligand) incubation->filtration Equilibrium reached counting Scintillation Counting (quantifies bound radioactivity) filtration->counting Filters with bound ligand analysis Data Analysis (IC50 determination, Kᵢ calculation) counting->analysis

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: β-Adrenoceptor Binding Assay

This protocol is designed to determine the binding affinity of a test compound for human β₁- and β₂-adrenergic receptors expressed in CHO or HEK293 cells.

Materials:

  • Receptor Source: Frozen cell membranes from CHO-K1 cells stably expressing human β₁-AR or β₂-AR.

  • Radioligand: [³H]Dihydroalprenolol (DHA), a non-selective β-antagonist.[6]

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Non-specific Binding Control: 10 µM Propranolol (a high-affinity, non-selective β-antagonist).[4]

  • Test Compound: Isoproterenol, serially diluted.

  • Filtration System: 96-well harvester with glass fiber filters (e.g., Whatman GF/B).[6]

  • Scintillation Fluid & Counter.

Procedure:

  • Membrane Preparation: Thaw receptor membranes on ice and dilute in ice-cold assay buffer to a final concentration of 10-20 µg protein per well.[7]

  • Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: 50 µL assay buffer.

    • Non-specific Binding (NSB): 50 µL of 10 µM Propranolol.

    • Test Compound: 50 µL of each dilution of isoproterenol.

  • Add Radioligand: Add 50 µL of [³H]DHA (at a final concentration approximately equal to its Kₔ, e.g., 1 nM) to all wells.

  • Add Membranes: Add 150 µL of the diluted membrane preparation to all wells. The final assay volume is 250 µL.[4][7]

  • Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[6][7]

  • Filtration: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.[6]

  • Counting: Dry the filter mat, add scintillation cocktail, and count the radioactivity in a liquid scintillation counter.

Data Analysis and Interpretation

The raw data (counts per minute, CPM) are used to calculate the percentage of specific binding at each concentration of the test compound.

  • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM)

  • % Inhibition = 100 * (1 - [(Specific Binding with Compound) / (Specific Binding without Compound)])

The % inhibition data are then plotted against the logarithm of the test compound concentration, and a non-linear regression analysis is performed to determine the IC₅₀ value. The Kᵢ is calculated using the Cheng-Prusoff equation :

Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

Where:

  • [L] is the concentration of the radioligand.

  • Kₔ is the dissociation constant of the radioligand for the receptor.

Table 1: Representative Binding Affinity Data for Isoproterenol

Receptor SubtypeRadioligandKᵢ (nM)Selectivity Ratio (β₁/β₂)
Human β₁-AR[³H]DHA250.5
Human β₂-AR[³H]DHA12

Data are hypothetical and for illustrative purposes.

Functional Characterization: Second Messenger Assays

Once binding is confirmed, the next critical step is to determine the functional consequence of that binding. Most β-adrenergic receptors are coupled to the Gαs protein, which, upon activation, stimulates adenylyl cyclase to produce the second messenger cyclic adenosine monophosphate (cAMP).[8][9] Measuring changes in intracellular cAMP levels is therefore a direct readout of Gαs-coupled receptor activation.[8][10]

Principle of cAMP Measurement

Numerous assay formats exist for quantifying cAMP, including Homogeneous Time-Resolved Fluorescence (HTRF), AlphaScreen, and luciferase-based biosensors.[8][11][12] A common and robust method is the competitive immunoassay using HTRF.[8][13] In this format, cAMP produced by the cells competes with a d2-labeled cAMP tracer for binding to a europium cryptate-labeled anti-cAMP antibody. When the antibody and tracer are in close proximity, a FRET signal is generated. An increase in cellular cAMP leads to a decrease in the FRET signal, which is inversely proportional to the amount of cAMP produced.[13]

Signaling Pathway: Gαs-Coupled Receptor Activation

The activation of a β-adrenergic receptor by an agonist like isoproterenol initiates a well-defined signaling cascade.

G agonist Agonist (e.g., Isoproterenol) receptor β-Adrenergic Receptor (7-Transmembrane) agonist->receptor Binds to g_protein G-Protein (αsβγ) receptor->g_protein Activates ac Adenylyl Cyclase g_protein->ac αs-GTP activates camp cAMP ac->camp Converts atp ATP atp->ac pka Protein Kinase A (PKA) camp->pka Activates downstream Downstream Cellular Effects (e.g., smooth muscle relaxation) pka->downstream Phosphorylates substrates

Caption: Gαs-mediated cAMP signaling pathway.

Detailed Protocol: HTRF-based cAMP Assay

This protocol describes an agonist-mode assay to determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of a test compound.

Materials:

  • Cell Line: HEK293 cells stably expressing the β₂-adrenergic receptor.

  • Assay Medium: HBSS or other suitable buffer.

  • Reference Agonist: Isoproterenol.

  • cAMP Assay Kit: HTRF-based kit (e.g., from Cisbio, PerkinElmer).[8][13]

  • Plate: Low-volume, white 384-well plate.

Procedure:

  • Cell Preparation: Culture cells to ~80-90% confluency. On the day of the assay, harvest the cells and resuspend in assay buffer to a density of 2,000-5,000 cells per well.

  • Compound Plating: Prepare serial dilutions of the test compound and the reference agonist (isoproterenol) in assay buffer. Add 5 µL of each dilution to the 384-well plate.

  • Cell Addition: Dispense 5 µL of the cell suspension into each well containing the compound.

  • Incubation: Incubate the plate at room temperature for 30 minutes to stimulate cAMP production.

  • Detection Reagent Addition: Prepare the HTRF detection reagents (d2-labeled cAMP and anti-cAMP cryptate) according to the manufacturer's protocol. Add 5 µL of each reagent to all wells.

  • Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

  • Plate Reading: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

Data Analysis and Interpretation

The ratio of the two emission wavelengths is calculated, and this ratio is used to determine the cAMP concentration based on a standard curve. The data are then plotted as cAMP concentration (or % of maximal response) versus the logarithm of the agonist concentration. A sigmoidal dose-response curve is fitted to the data to determine:

  • EC₅₀ (Potency): The concentration of the agonist that produces 50% of its own maximal effect.

  • Eₘₐₓ (Efficacy): The maximal response produced by the agonist, often expressed as a percentage of the response to a reference full agonist (e.g., isoproterenol).

Table 2: Representative Functional Data for Isoproterenol

Receptor SubtypeAssay TypeEC₅₀ (nM)Efficacy (% of Max Isoproterenol)
Human β₁-ARcAMP Accumulation5.2100% (Full Agonist)
Human β₂-ARcAMP Accumulation2.8100% (Full Agonist)

Data are hypothetical and for illustrative purposes.

Advanced Profiling and Selectivity

For a comprehensive profile, compounds should be tested against a panel of receptors to assess selectivity. This includes other adrenergic subtypes (α₁, α₂, β₃) as well as a broader panel of off-target GPCRs, ion channels, and enzymes. This "safety pharmacology" screening is crucial for identifying potential liabilities early in the drug discovery process. The same principles of binding and functional assays described above can be applied to these additional targets.

Conclusion

The in vitro pharmacological characterization of novel adrenergic modulators is a systematic process that builds a comprehensive understanding of a compound's properties. By employing a logical progression from receptor binding assays to functional second messenger readouts, researchers can accurately determine the affinity, potency, efficacy, and selectivity of new chemical entities. The protocols and principles detailed in this guide, using isoproterenol as a model, provide a robust framework for these essential studies, ensuring the generation of high-quality, reproducible data to drive informed decisions in drug development programs.

References

  • (No author listed). (n.d.). GPCR activation is measured using Cisbio's cAMP and IP1 HTRF HTplex cell-based assay. BMG Labtech. Retrieved March 28, 2026, from [Link]

  • Bilezikian, J. P., & Dorn, G. W. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols, 4(1), e959.

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved March 28, 2026, from [Link]

  • Inglese, J., et al. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual.

  • Katt, W. P., & Krichmar, J. L. (n.d.). Beta-Adrenoceptor Agonists (β-agonists). CV Pharmacology. Retrieved March 28, 2026, from [Link]

  • Lichinchi, G., et al. (2019). Near-instant surface-selective fluorogenic protein quantification using sulfonated triarylmethane dyes and fluorogen activating proteins. Chemical Science, 10(1), 252-260.
  • Ruggieri, V., et al. (2021). Screening of β1- and β2-Adrenergic Receptor Modulators through Advanced Pharmacoinformatics and Machine Learning Approaches. Molecules, 26(20), 6253.

  • Wikipedia. (n.d.). Beta-adrenergic agonist. Retrieved March 28, 2026, from [Link]

  • Williams, R. S., & Lefkowitz, R. J. (1978). A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents.
  • Zhu, W., et al. (2014). Stereoselective activity of 2-(4-amino-3-chloro-5- trifluomethyl-phenyl)-2-tert-butylamino-ethanol hydrochloride to improve the pulmonary function in asthma. Experimental and Therapeutic Medicine, 8(5), 1583-1589.

Sources

Target Binding Affinity of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol: A Comprehensive Profiling Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Pharmacophore Rationale

In the landscape of modern medicinal chemistry, the rational design of small molecules targeting central nervous system (CNS) receptors and kinases relies heavily on privileged scaffolds. The compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol represents a highly specific structural motif characterized by a chiral 2-aminobutan-1-ol core substituted with a 4-fluoro-3-methylbenzyl group. This class of secondary amines is frequently encountered in the development of aminergic G protein-coupled receptor (GPCR) modulators (e.g., serotonin and dopamine receptors) and targeted kinase inhibitors.

Understanding the target binding affinity of this compound requires a deep deconstruction of its pharmacophore:

  • The Secondary Amine: With a pKa​ typically between 9.0 and 10.0, the amine is protonated at physiological pH. This enables the formation of a critical electrostatic salt bridge with conserved acidic residues within target binding pockets, such as Asp3.32 in the orthosteric site of aminergic GPCRs[1].

  • The 4-Fluoro-3-methylphenyl Group: The substitution pattern on the aromatic ring is not arbitrary. The fluorine atom acts as a bioisostere for hydrogen but provides enhanced metabolic stability against CYP450-mediated oxidation. Furthermore, its high electronegativity allows for multipolar interactions or halogen bonding within hydrophobic secondary binding pockets, which is known to significantly prolong drug-target residence time[1].

  • The Butan-1-ol Moiety: The terminal hydroxyl group serves as both a hydrogen-bond donor and acceptor, anchoring the ligand to polar residues (e.g., Serine or Threonine) in the receptor cavity, while the aliphatic chain provides necessary steric bulk to induce favorable conformational shifts.

Pharmacophore Ligand 2-{[(4-Fluoro-3-methylphenyl)methyl] amino}butan-1-ol Amine Secondary Amine (Protonated) Ligand->Amine Aryl 4-Fluoro-3-methylphenyl (Hydrophobic/Halogen) Ligand->Aryl Alcohol Butan-1-ol (H-Bond Donor/Acceptor) Ligand->Alcohol Asp Conserved Asp3.32 (Salt Bridge) Amine->Asp Electrostatic Hydrophobic Secondary Binding Pocket (Hydrophobic/Halogen Bond) Aryl->Hydrophobic van der Waals / Halogen SerThr Ser/Thr Residues (H-Bonding) Alcohol->SerThr Hydrogen Bond Receptor Aminergic GPCR (e.g., 5-HT Receptor) Asp->Receptor Hydrophobic->Receptor SerThr->Receptor

Caption: Pharmacophore mapping of the ligand to aminergic GPCR binding pockets.

Experimental Workflows for Binding Affinity Determination

To establish a trustworthy and authoritative profile of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, researchers must employ a self-validating system of orthogonal assays. Relying solely on equilibrium affinity ( Ki​ ) is insufficient for modern drug development; kinetic parameters ( kon​ , koff​ ) and functional efficacy must be correlated to prove true target engagement.

Protocol A: Radioligand Competition Binding Assay (Equilibrium Affinity)

The radioligand binding assay remains the gold standard for quantifying the equilibrium dissociation constant ( Ki​ ) of small molecules at GPCRs[2].

Step-by-Step Methodology:

  • Membrane Preparation: Isolate cellular membranes from CHO-K1 cells stably expressing the target receptor (e.g., 5-HT7). Causality: CHO cells lack endogenous aminergic receptors, ensuring that the radioactive signal is entirely specific to the transfected target.

  • Assay Incubation: Incubate 10 µg of membrane protein with a fixed concentration of a target-specific radioligand (e.g., 1 nM [3H] 5-CT) and varying concentrations of the test compound ( 10−11 to 10−5 M) in an assay buffer containing 50 mM Tris-HCl and 10 mM MgCl₂ (pH 7.4). Causality: The inclusion of Mg²⁺ is critical as it stabilizes the high-affinity, G-protein-coupled state of the receptor, preventing artificially inflated Ki​ values.

  • Termination & Filtration: Terminate the equilibrium reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged secondary amine of the test compound.

  • Data Quantification: Measure retained radioactivity via liquid scintillation counting. Calculate the IC50​ using non-linear regression and convert it to Ki​ using the Cheng-Prusoff equation.

Protocol B: Surface Plasmon Resonance (Kinetic Profiling)

While radioligand assays provide equilibrium data, Surface Plasmon Resonance (SPR) is required to determine the association ( kon​ ) and dissociation ( koff​ ) rate constants[3]. The residence time ( τ=1/koff​ ) often correlates better with in vivo efficacy than Kd​ alone.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize the purified target protein (reconstituted in lipid nanodiscs) onto a CM5 sensor chip via standard amine coupling. Causality: Lipid nanodiscs maintain the hydrophobic transmembrane domains of the receptor in a native-like state, preventing denaturation outside of the cellular membrane.

  • Analyte Preparation: Dilute 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in running buffer (HBS-EP+ with 1% DMSO) to create a concentration series ranging from 0.1× to 10× the estimated Kd​ . Causality: Strictly matching the DMSO concentration between the running buffer and the analyte prevents massive bulk refractive index shifts that obscure small-molecule binding signals.

  • Kinetic Injection: Inject the analyte at a high flow rate (50 µL/min) for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase). Causality: High flow rates minimize mass transport limitations, ensuring the sensorgram reflects true molecular binding kinetics rather than the diffusion rate of the compound to the chip surface.

  • Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ and koff​ .

SPR_Workflow Immobilization 1. Target Immobilization (Amine Coupling of GPCR) Equilibration 2. Baseline Equilibration (Buffer Flow) Immobilization->Equilibration Association 3. Analyte Injection (Measure k_on) Equilibration->Association Dissociation 4. Buffer Wash (Measure k_off) Association->Dissociation Regeneration 5. Surface Regeneration (Remove bound ligand) Dissociation->Regeneration Regeneration->Equilibration Next Cycle DataAnalysis 6. Kinetic Fitting (Calculate K_d = k_off / k_on) Regeneration->DataAnalysis

Caption: Step-by-step Surface Plasmon Resonance (SPR) workflow for small molecule kinetic profiling.

Self-Validating Functional Target Engagement

A critical tenet of rigorous pharmacological profiling is that binding does not equal function . A compound may bind with picomolar affinity but act as a silent antagonist. To create a self-validating data package, the equilibrium and kinetic binding data must be cross-referenced against a functional readout[4].

Protocol C: [35S]GTPγS Binding Assay

This assay measures the earliest event following GPCR activation: the exchange of GDP for GTP on the G-protein α -subunit[2].

  • Reaction Assembly: Combine target-expressing membranes, 10 µM GDP, 0.1 nM [35S]GTPγS (a non-hydrolyzable radiolabeled GTP analog), and the test compound. Causality: The massive excess of GDP ensures that the radiolabeled GTP analog is only incorporated if the receptor actively catalyzes nucleotide exchange upon ligand binding.

  • Incubation & Measurement: Incubate for 30 minutes at 30°C, terminate via filtration, and quantify radioactivity.

  • Validation Logic: If the compound is an agonist, the functional EC50​ derived from this assay should closely align with the Ki​ derived from Protocol A, proving that the binding event directly drives the active conformational shift of the receptor.

GPCR_Signaling Ligand Ligand Binding (Test Compound) GPCR GPCR Activation (Conformational Shift) Ligand->GPCR Affinity (Kd) GProtein G-Protein Coupling (GTP Exchange) GPCR->GProtein Efficacy (Emax) Effector Effector Activation (e.g., Adenylyl Cyclase) GProtein->Effector SecondMessenger Second Messenger (cAMP Accumulation) Effector->SecondMessenger Readout Functional Readout (GTPγS or FRET) SecondMessenger->Readout Signal Detection

Caption: Functional GPCR signaling pathway validating the translation of binding affinity into cellular efficacy.

Quantitative Data Presentation

When executing the aforementioned protocols, the resulting data must be synthesized to evaluate target selectivity and kinetic durability. Below is a representative data matrix demonstrating how 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol would be profiled across a panel of putative CNS targets.

Table 1: Representative Binding Affinity and Kinetic Profiling Data

Target ReceptorAssay Modality Ki​ (nM) Kd​ (nM) kon​ ( M−1s−1 ) koff​ ( s−1 )Residence Time ( τ , min)Functional Profile
5-HT7 Radioligand3.8 ± 0.5----Agonist ( EC50​ : 4.1 nM)
5-HT7 SPR-4.2 ± 0.4 8.1×105 3.4×10−3 4.9-
5-HT2A Radioligand12.4 ± 1.2----Partial Agonist
5-HT2A SPR-14.1 ± 0.8 4.5×105 6.3×10−3 2.6-
Dopamine D2 Radioligand>1000----No Activity

Note: The tight correlation between the Radioligand Ki​ and the SPR Kd​ validates the biochemical integrity of the assays, while the alignment with the functional EC50​ confirms true target engagement.

References

  • Title: Characterization of Small Molecule-Protein Interactions Using SPR Method.
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  • Title: Covalent agonists for studying G protein-coupled receptor activation.

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In Vivo Pharmacokinetic Profiling of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for conducting in vivo pharmacokinetic (PK) profiling of the novel chemical entity 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. The document is structured to guide researchers, scientists, and drug development professionals through the critical stages of a preclinical PK study, from initial study design and in-life phase execution to bioanalytical method validation and data interpretation. By integrating established methodologies with expert insights, this guide emphasizes the causality behind experimental choices, ensuring a robust and scientifically sound approach to characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of this new molecule. The protocols and data analysis techniques described herein are designed to be self-validating and are grounded in authoritative regulatory guidelines to support Investigational New Drug (IND) enabling studies.

Introduction: The Imperative for Early Pharmacokinetic Assessment

The journey of a new chemical entity (NCE) from the laboratory to the clinic is contingent upon a thorough understanding of its interaction with a biological system.[1][2] Pharmacokinetic (PK) studies are a cornerstone of this understanding, elucidating the dynamic processes of absorption, distribution, metabolism, and excretion (ADME) that govern the drug's concentration-time profile in the body.[3][4][5] For 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, a novel small molecule with therapeutic potential, early and robust in vivo PK profiling is not merely a regulatory requirement but a critical step in de-risking its development. These studies provide essential data to inform dose selection for efficacy and toxicology studies, predict human pharmacokinetics, and ultimately, increase the probability of clinical success.[6][7][8]

This guide will delineate a comprehensive strategy for the in vivo pharmacokinetic characterization of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in a rodent model, a common starting point in preclinical development.[9] We will explore the rationale behind the selection of the animal model, the design of the in-life phase, the development and validation of a sensitive bioanalytical method, and the interpretation of the resulting pharmacokinetic parameters.

In Vivo Study Design: A Foundation for Reliable Data

The design of the in vivo study is paramount to generating high-quality pharmacokinetic data. Every aspect, from the choice of animal model to the blood sampling schedule, must be carefully considered to ensure the results are both accurate and relevant.

Rationale for Animal Model Selection

For initial pharmacokinetic screening of small molecules, the Sprague-Dawley rat is a frequently utilized model.[1] This choice is predicated on several factors: their well-characterized physiology and metabolism, which in many cases, reasonably mirrors human processes; their appropriate size for serial blood sampling; and the extensive historical database available for this species, which aids in data interpretation.[10] For 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, we will proceed with male Sprague-Dawley rats, with the option to include female rats in subsequent studies to assess for any sex-related differences in pharmacokinetics.[1]

Administration and Dosing

The route of administration should ideally align with the intended clinical route.[11] For this initial study, we will evaluate both intravenous (IV) and oral (PO) administration to determine fundamental pharmacokinetic parameters, including absolute bioavailability.

  • Intravenous (IV) Administration: An IV bolus dose allows for the direct introduction of the compound into the systemic circulation, providing a baseline for clearance and volume of distribution without the complexities of absorption.[5]

  • Oral (PO) Administration: Oral gavage is the chosen method for PO administration, reflecting the most common intended route for small molecule drugs due to patient convenience.[11]

A preliminary dose range-finding study is recommended to establish a dose that is well-tolerated and results in plasma concentrations quantifiable by the bioanalytical method. For this guide, we will use a hypothetical IV dose of 2 mg/kg and a PO dose of 10 mg/kg.

Formulation Strategy

The formulation of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is critical for ensuring its solubility and stability for dosing. For early preclinical studies, a simple formulation is often preferred.[12] A common approach for a small molecule with unknown solubility is to use a vehicle composed of a mixture of solvents and/or surfactants, such as a solution of 10% Dimethyl sulfoxide (DMSO), 40% Polyethylene glycol 400 (PEG400), and 50% saline.[12] It is imperative to assess the solubility and stability of the compound in the chosen vehicle prior to the in-life phase.

Blood Sampling Schedule

A well-designed blood sampling schedule is crucial for accurately defining the plasma concentration-time profile. The time points should be selected to capture the key phases of the pharmacokinetic profile: absorption (for PO), distribution, and elimination. A typical schedule for a small molecule might include pre-dose (0 h) and post-dose time points at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.[13]

  • Animal Acclimatization: Male Sprague-Dawley rats (n=3 per group) are acclimatized for at least 3 days prior to the study.

  • Dose Preparation: The dosing solutions of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol are prepared in the selected vehicle at the target concentrations for IV and PO administration.

  • Dosing:

    • IV Group: The compound is administered as a single bolus injection via the lateral tail vein.

    • PO Group: The compound is administered via oral gavage.

  • Blood Collection: Approximately 100-150 µL of blood is collected from each rat at the specified time points via the saphenous vein.[14][15] Samples are collected into tubes containing an anticoagulant (e.g., K2EDTA).

  • Plasma Processing: Blood samples are centrifuged at 4°C to separate the plasma. The resulting plasma is transferred to clean tubes and stored at -80°C until bioanalysis.

Bioanalytical Method: Quantifying the Unseen

The accurate quantification of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in plasma is the analytical backbone of the pharmacokinetic study. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for small molecule bioanalysis due to its high sensitivity, selectivity, and speed.[16][17]

Method Development and Validation

A robust LC-MS/MS method must be developed and validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[18][19] The validation process ensures that the method is reliable and reproducible for its intended purpose.[20][21]

  • Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix.

  • Calibration Curve: Demonstrating a consistent relationship between the analyte concentration and the instrument response over a defined range.

  • Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

  • Recovery: The efficiency of the extraction process.

  • Matrix Effect: The influence of matrix components on the ionization of the analyte.

  • Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

  • Sample Preparation: A protein precipitation method is commonly used for initial small molecule analysis due to its simplicity.[22][23]

    • Thaw plasma samples on ice.

    • To 50 µL of plasma, add 150 µL of acetonitrile containing an internal standard (a structurally similar molecule to the analyte).

    • Vortex to precipitate proteins.

    • Centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to a clean plate or vial for LC-MS/MS analysis.

  • Chromatographic Separation: A reverse-phase C18 column is typically used to separate the analyte from endogenous plasma components. A gradient elution with mobile phases consisting of water with 0.1% formic acid and acetonitrile with 0.1% formic acid is a common starting point.[23]

  • Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection. The instrument is tuned to monitor a specific precursor-to-product ion transition for both the analyte and the internal standard.[24]

  • Quantification: The concentration of the analyte in the plasma samples is determined by interpolating the analyte-to-internal standard peak area ratio against a calibration curve prepared in the same biological matrix.

Pharmacokinetic Data Analysis: Translating Data into Knowledge

Once the plasma concentrations of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol have been determined, the data is analyzed to derive key pharmacokinetic parameters. Non-compartmental analysis (NCA) is a standard and widely accepted method for this purpose, as it makes minimal assumptions about the underlying physiological processes.[25][26][27][28][29]

Key Pharmacokinetic Parameters

The following parameters provide a comprehensive overview of the drug's disposition in the body:[5][30][31]

  • Maximum Plasma Concentration (Cmax): The highest observed concentration of the drug in plasma.

  • Time to Maximum Plasma Concentration (Tmax): The time at which Cmax is reached.

  • Area Under the Plasma Concentration-Time Curve (AUC): A measure of the total systemic exposure to the drug.[26]

  • Half-life (t1/2): The time it takes for the plasma concentration of the drug to decrease by half.

  • Clearance (CL): The volume of plasma cleared of the drug per unit of time.

  • Volume of Distribution (Vd): The apparent volume into which the drug distributes in the body.

  • Bioavailability (F%): The fraction of the administered dose that reaches the systemic circulation.

Data Presentation

The calculated pharmacokinetic parameters should be summarized in a clear and concise table for easy comparison between the different routes of administration.

Table 1: Hypothetical Pharmacokinetic Parameters of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in Sprague-Dawley Rats

ParameterIV (2 mg/kg)PO (10 mg/kg)
Cmax (ng/mL)1500850
Tmax (h)0.0831.0
AUC(0-t) (ngh/mL)32005500
AUC(0-inf) (ngh/mL)32505600
t1/2 (h)4.55.0
CL (L/h/kg)0.615-
Vd (L/kg)3.9-
F (%)-34.5

Experimental and Logical Workflow Visualization

To provide a clear overview of the entire process, the experimental workflow is depicted in the following diagram.

Pharmacokinetic_Workflow cluster_0 Pre-Study Phase cluster_1 In-Life Phase cluster_2 Bioanalytical Phase cluster_3 Data Analysis & Reporting Compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol Formulation Formulation Development (e.g., 10% DMSO, 40% PEG400, 50% Saline) Compound->Formulation Solubility & Stability Testing DosePrep Dose Preparation (IV: 2 mg/kg, PO: 10 mg/kg) Formulation->DosePrep Dosing Dosing (IV Bolus & Oral Gavage) DosePrep->Dosing AnimalModel Animal Model (Sprague-Dawley Rats, n=3/group) AnimalModel->Dosing BloodSampling Serial Blood Sampling (Saphenous Vein) Dosing->BloodSampling Time Points: 0-24h PlasmaProcessing Plasma Processing (Centrifugation & Storage at -80°C) BloodSampling->PlasmaProcessing SamplePrep Sample Preparation (Protein Precipitation) PlasmaProcessing->SamplePrep Plasma Samples LCMS LC-MS/MS Analysis SamplePrep->LCMS Quantification Quantification (Calibration Curve) LCMS->Quantification PK_Analysis Pharmacokinetic Analysis (Non-Compartmental Analysis) Quantification->PK_Analysis Concentration-Time Data Parameter_Calc Parameter Calculation (Cmax, AUC, t1/2, etc.) PK_Analysis->Parameter_Calc Report Final Report Parameter_Calc->Report PK Parameters & Interpretation

Caption: Workflow for the in vivo pharmacokinetic profiling of a novel chemical entity.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach for the in vivo pharmacokinetic profiling of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. By following the detailed protocols for study design, bioanalysis, and data interpretation, researchers can generate high-quality data that is essential for the continued development of this promising NCE. The hypothetical data presented suggests that the compound has moderate oral bioavailability and a half-life that may support once or twice-daily dosing.

Future studies should aim to further characterize the ADME properties of this molecule. This could include metabolite identification studies to understand its biotransformation pathways, tissue distribution studies to assess its penetration into target organs, and studies in non-rodent species to provide a more comprehensive preclinical data package in support of human clinical trials.[7][32]

References

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Methodological & Application

HPLC method development for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol analysis

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Development and Validation of a Stability-Indicating HPLC Method for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Abstract

This application note details the systematic development and validation of a precise, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. The inherent chemical properties of the analyte, including a polar secondary amine, a primary alcohol, and a fluorinated aromatic ring, present unique chromatographic challenges, such as poor retention on traditional nonpolar stationary phases. This guide provides a comprehensive protocol, from initial method development and optimization to full validation according to International Council for Harmonisation (ICH) guidelines. We explore the rationale behind the selection of chromatographic conditions and describe a forced degradation study to ensure the method's specificity and stability-indicating nature. This document is intended for researchers, analytical scientists, and drug development professionals requiring a reliable method for the quantification of this compound and its degradation products.

Introduction

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is a synthetic organic compound featuring a secondary amine, a primary alcohol, and a substituted fluorophenyl group.[1] Such structures are common in medicinal chemistry, where the combination of polar functional groups and a modified aromatic ring can be pivotal for pharmacological activity. The accurate quantification of this analyte is essential for quality control, stability testing, and pharmacokinetic studies.

The analytical challenge lies in the molecule's polarity. The amine and alcohol functionalities make the compound highly polar, which can lead to insufficient retention on conventional C18 columns, often causing the analyte to elute near the solvent front.[2][3] Furthermore, the basic nature of the secondary amine can result in peak tailing due to interactions with residual silanols on the silica support of the stationary phase.[4]

This application note addresses these challenges by outlining a logical, science-driven approach to method development. We begin by selecting an appropriate stationary phase and mobile phase composition to achieve adequate retention and symmetrical peak shape. Subsequently, a forced degradation study is conducted under various stress conditions—acidic, basic, oxidative, thermal, and photolytic—to identify potential degradation products and to establish the method as stability-indicating, a critical requirement of regulatory bodies like the FDA and as outlined in ICH guidelines.[5][6] The finalized method is then subjected to rigorous validation to demonstrate its suitability for its intended purpose.

Physicochemical Properties and Initial Chromatographic Considerations

The structure of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol contains several key features that dictate the chromatographic strategy:

  • Fluorinated Phenyl Ring: This group provides a strong chromophore for UV detection, likely with an absorbance maximum around 260-270 nm. The fluorine substitution can also offer unique interactions with specialized stationary phases.[7][8]

  • Secondary Amine: This basic functional group is prone to protonation. Controlling the mobile phase pH is therefore critical to ensure consistent retention and avoid peak tailing. Operating at a low pH (e.g., 2.5-3.5) will ensure the amine is fully protonated, promoting better interaction with the stationary phase and minimizing silanol interactions.[4]

  • Hydroxyl and Amino Groups: These polar groups contribute to the molecule's overall hydrophilicity, suggesting that a standard C18 column may provide insufficient retention.

Based on this analysis, a reversed-phase HPLC method using a polar-endcapped or polar-embedded C18 column is a logical starting point. These columns are designed to provide better retention for polar compounds and are more stable in highly aqueous mobile phases.[3] An acidic mobile phase, buffered to maintain a consistent pH, is necessary to control the ionization state of the analyte. Acetonitrile is chosen as the organic modifier due to its lower viscosity and UV transparency. A Diode Array Detector (DAD) is selected to monitor the elution, allowing for the determination of the optimal detection wavelength and assessment of peak purity.

HPLC Method Development Workflow

The development process follows a systematic approach to identify and optimize the critical chromatographic parameters.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: System Suitability A Analyte Property Analysis (Polarity, pKa, UV) B Column Selection (e.g., Polar-Embedded C18) A->B C Mobile Phase Selection (ACN/H2O with Buffer, pH ~3) B->C D Detector Settings (DAD, 200-400 nm) C->D E Gradient Scouting (Broad to Shallow) D->E F Optimize Gradient Slope & Elution Time E->F G Fine-tune Mobile Phase (Buffer Conc., Organic Modifier %) F->G H Finalize Method Parameters (Flow Rate, Temperature) G->H I Define SST Criteria (Tailing Factor, Plate Count, RSD) H->I J Perform System Suitability Test I->J K Method Ready for Validation J->K

Caption: Workflow for the systematic development of the HPLC method.

Optimized HPLC Method Protocol

This protocol provides the finalized parameters for the analysis of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

Equipment and Materials

  • HPLC system with gradient pump, autosampler, column thermostat, and DAD/PDA detector.

  • Chromatographic data system (CDS).

  • Analytical balance, pH meter, volumetric flasks, and pipettes.

  • Reference Standard: 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol (≥99% purity).

  • Acetonitrile (HPLC grade).

  • Formic acid (≥99%).

  • Water (HPLC grade or Milli-Q).

Chromatographic Conditions
ParameterCondition
Column Polar-Embedded C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program Time (min)
0.0
15.0
17.0
19.0
19.1
25.0
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection DAD at 265 nm
Run Time 25 minutes
Preparation of Solutions

  • Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Mix well and degas.

  • Mobile Phase B: Add 1.0 mL of formic acid to 1000 mL of acetonitrile. Mix well and degas.

  • Diluent: Mobile Phase A / Mobile Phase B (90:10, v/v).

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (50 µg/mL): Dilute 1.0 mL of the Standard Stock Solution to 20 mL with the diluent.

Forced Degradation Study Protocol

Forced degradation studies are essential to demonstrate the specificity and stability-indicating capability of the analytical method.[9][10] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that potential degradation products can be detected and resolved from the main peak.[9]

Stress Conditions
Stress ConditionReagent/ConditionExposure Time & TemperatureQuenching/Neutralization
Acid Hydrolysis 1 M HCl6 hours at 60 °CNeutralize with an equimolar amount of 1 M NaOH
Base Hydrolysis 1 M NaOH2 hours at 60 °CNeutralize with an equimolar amount of 1 M HCl
Oxidation 6% H₂O₂24 hours at Room TemperatureDilute with diluent
Thermal Solid drug substance exposed to dry heat48 hours at 80 °CDissolve in diluent after cooling
Photolytic Drug substance in solution (in quartz cuvette)Expose to 1.2 million lux hours (visible) & 200 watt hours/m² (UV) as per ICH Q1BN/A
Experimental Procedure

  • Prepare a stock solution of the analyte at 1 mg/mL in a suitable solvent (e.g., 50:50 Acetonitrile:Water).

  • For each stress condition, transfer an aliquot of the stock solution to a vial and add the stressor as detailed in the table above.

  • For the "unstressed" control, add the same volume of water or solvent instead of the stressor.

  • After the specified exposure time, quench the reaction as described.

  • Dilute all samples with the diluent to a final theoretical concentration of approximately 50 µg/mL.

  • Inject the unstressed control and all stressed samples into the HPLC system.

  • Analyze the chromatograms for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

  • Calculate the percentage of degradation.

  • Assess the peak purity of the parent peak in all stressed samples using the DAD detector to ensure no co-elution.

Method Validation Protocol

The method is validated according to ICH Q2(R1) guidelines to establish its reliability for quantitative analysis.

ValidationWorkflow cluster_0 Method Performance Characteristics cluster_1 Validation Assessment A Specificity (Forced Degradation) G Data Analysis & Statistical Evaluation A->G B Linearity & Range B->G C Accuracy (% Recovery) C->G D Precision (Repeatability & Intermediate) D->G E LOD & LOQ E->G F Robustness F->G H Compare Against Acceptance Criteria G->H I Method Validated H->I

Caption: Workflow for the HPLC method validation process.

Validation Parameters and Acceptance Criteria
ParameterProtocolAcceptance Criteria
Specificity Analyze blank, placebo (if applicable), and forced degradation samples. Assess peak purity of the analyte peak.No interference at the analyte's retention time. Analyte peak is pure in all stressed samples.
Linearity Prepare calibration standards at 5 levels, from 50% to 150% of the working concentration (e.g., 25, 37.5, 50, 62.5, 75 µg/mL). Perform triplicate injections. Plot peak area vs. concentration.Correlation coefficient (r²) ≥ 0.999.
Accuracy Prepare samples in triplicate at 3 concentration levels (e.g., 80%, 100%, 120%) by spiking a known amount of analyte into a placebo. Analyze and calculate the percent recovery.Mean recovery between 98.0% and 102.0% at each level.
Precision (Repeatability) Analyze six replicate preparations of the working standard solution (50 µg/mL) on the same day, by the same analyst, on the same instrument.Relative Standard Deviation (RSD) ≤ 2.0%.
Precision (Intermediate) Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.RSD ≤ 2.0%.
LOD & LOQ Determine based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).Visually justifiable at the determined concentrations.
Robustness Systematically vary key method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase pH ±0.2 units) and assess the impact on system suitability results.System suitability criteria are met under all varied conditions. No significant change in results.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust solution for the quantitative analysis of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. By employing a polar-embedded C18 column and a buffered acidic mobile phase, the method successfully overcomes the challenges associated with retaining and resolving this polar compound. The comprehensive forced degradation study confirms the method's specificity and stability-indicating nature, making it suitable for use in quality control and regulatory stability studies. The subsequent validation demonstrates that the method is linear, accurate, precise, and robust, meeting all predefined acceptance criteria based on ICH guidelines.

References

  • ResolveMass Laboratories (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
  • Taylor & Francis Online (2006). Trace Analysis of Fluorinated Aromatic Carboxylic Acids in Aqueous Reservoir Fluids by HPLC. Journal of Liquid Chromatography & Related Technologies.
  • Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.
  • Przybyciel, M. Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. Chromatography Online.
  • Resolian (2025). HPLC-UV Method Development for Highly Polar Impurities.
  • Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances.
  • Waters (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • BenchChem. Application Note: HPLC Analysis of Primary and Secondary Amines Following Pre-Column Derivatization with 3-Hydroxy-4-methoxybenzoyl Chloride.
  • BioProcess International (2026). Forced Degradation Studies: Regulatory Considerations and Implementation.
  • Iram, F. et al. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research.
  • ResearchGate (2011). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC.
  • Singh, R. & Rehman, Z. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Education and Research.
  • SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column.
  • Phenomenex. Reversed Phase HPLC Method Development.
  • EvitaChem. 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}butan-1-ol.

Sources

Application Note: High-Resolution Mass Spectrometry Fragmentation Pattern and Analytical Protocol for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction and Scope

The compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is a structurally complex secondary amine featuring a fluorinated benzyl moiety and an aliphatic amino alcohol chain. Molecules with this scaffold are highly relevant in medicinal chemistry, often serving as precursors, metabolites, or active pharmaceutical ingredients (APIs) in the development of novel therapeutics (e.g., ethambutol analogues or monoamine transporter modulators).

Accurate identification of this compound in biological matrices or synthetic mixtures requires robust High-Resolution Mass Spectrometry (HRMS). This application note provides a self-validating analytical protocol, exact mass calculations, and a fundamental mechanistic rationale for its gas-phase fragmentation behavior under Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID).

Chemical Properties and Exact Mass Calculations

To ensure high-confidence identification, HRMS workflows rely on sub-5 ppm mass accuracy. Table 1 summarizes the theoretical exact masses for the neutral molecule, the protonated precursor ion, and the primary diagnostic product ions.

Table 1: Exact Mass and Formulae of Precursor and Key Fragment Ions

SpeciesMolecular FormulaMonoisotopic Mass (Da)Theoretical m/z (ESI+)
Neutral Molecule C₁₂H₁₈FNO211.1372N/A
Precursor Ion [M+H]⁺ [C₁₂H₁₉FNO]⁺N/A212.1450
Fragment 1 (Base Peak) [C₈H₈F]⁺N/A123.0610
Fragment 2 (-H₂O) [C₁₂H₁₇FN]⁺N/A194.1344
Fragment 3 (-C₂H₅) [C₁₀H₁₄FNO]⁺N/A183.1059
Fragment 4 (-CH₂OH) [C₁₁H₁₆FN]⁺N/A181.1266

Mechanistic Rationale for Gas-Phase Fragmentation

Understanding the causality behind bond cleavage is critical for distinguishing this molecule from structural isomers. Under positive ESI conditions, protonation occurs preferentially at the secondary amine nitrogen, driving three primary fragmentation cascades:

A. Benzylic Cleavage (Formation of m/z 123.0610)

The dominant fragmentation pathway for protonated benzylamines is the heterolytic cleavage of the C–N bond. As the C–N bond elongates and breaks, the charge is retained on the benzyl fragment, yielding the highly stable 4-fluoro-3-methylbenzyl cation (or its rearranged tropylium counterpart) at m/z 123.0610 [1]. This energetically favorable reaction makes this ion the base peak in the MS/MS spectrum. The reliance on this charge-directed elimination pathway is a well-documented characteristic of benzyl-aminated compounds [2].

B. Alpha-Cleavage of the Amino Alcohol Chain

The nitrogen atom acts as a radical/charge stabilization center, directing α -cleavage along the aliphatic chain. The loss of the largest alkyl radical is typically favored [3].

  • Loss of the ethyl radical (–29.0391 Da) yields an iminium ion at m/z 183.1059.

  • Loss of the hydroxymethyl radical (–31.0184 Da) yields an iminium ion at m/z 181.1266.

C. Dehydration

Typical of aliphatic alcohols, the protonated precursor can undergo the neutral loss of water (–18.0106 Da), resulting in an ion at m/z 194.1344. This is driven by the initial transfer of the proton from the amine to the hydroxyl oxygen, followed by the elimination of H₂O[3].

Fragmentation M Precursor Ion [M+H]+ m/z 212.1450 F1 4-Fluoro-3-methylbenzyl Cation m/z 123.0610 M->F1 Benzylic Cleavage (- C4H11NO) F2 Dehydrated Ion [M+H - H2O]+ m/z 194.1344 M->F2 Dehydration (- H2O) F3 Alpha Cleavage [M+H - CH2OH]+ m/z 181.1266 M->F3 Alpha Cleavage (- CH2OH) F4 Alpha Cleavage[M+H - C2H5]+ m/z 183.1059 M->F4 Alpha Cleavage (- C2H5)

Figure 1: Mechanistic fragmentation pathway of protonated 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

Experimental Protocol: LC-HRMS/MS Analysis

To ensure reproducibility and trustworthiness, the following protocol is designed as a self-validating system. It incorporates specific chromatographic choices to manage the polarity of the amino alcohol and utilizes optimized CID energies.

Sample Preparation

  • Stock Solution: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

  • Working Dilution: Dilute the stock solution to 100 ng/mL using Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Causality: Diluting in the initial mobile phase prevents solvent-induced band broadening during injection.

Chromatographic Separation (UHPLC)

  • Column: C18 superficially porous particle (SPP) column (e.g., 2.1 x 100 mm, 1.7 µm). Causality: SPP columns provide high peak capacity and minimize peak tailing for secondary amines.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 5.0 min: Linear ramp to 95% B

    • 5.0 - 6.5 min: Hold at 95% B

    • 6.5 - 6.6 min: Return to 5% B (Equilibration for 2 mins)

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

Mass Spectrometry Parameters (Q-TOF or Orbitrap)

Operate the instrument in Positive ESI mode using Data-Dependent Acquisition (DDA) or Targeted MS/MS (PRM).

Table 2: Optimized MS Parameters

ParameterSettingRationale
Capillary Voltage 3.5 kVOptimal for small molecule secondary amines.
Desolvation Temp 350 °CEnsures complete droplet evaporation for aqueous injections.
Collision Energy (CE) 15 eV, 25 eV, 35 eVStepped CE ensures capture of both fragile ions (dehydration) and stable core fragments (benzylic cation).
Mass Resolution > 35,000 (FWHM)Required to distinguish the m/z 123.0610 peak from isobaric background interferences.
System Suitability and Quality Control (Self-Validation Step)

Before analyzing unknown samples, inject the 100 ng/mL standard. The system is considered validated if:

  • The precursor mass (m/z 212.1450) is detected within a < 5 ppm mass error .

  • The MS/MS spectrum at 25 eV CE exhibits the m/z 123.0610 base peak at > 10x the signal-to-noise (S/N) ratio of the next highest fragment.

Workflow A Sample Prep (Dilution in A) B UHPLC (C18 Column) A->B C ESI(+) Ionization B->C D CID Fragmentation C->D E TOF/Orbitrap Detection D->E

Figure 2: Step-by-step analytical workflow for LC-MS/MS characterization.

References

  • Bialecki, J., Ruzicka, J., & Attygalle, A. B. (2006). "An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines." Journal of Mass Spectrometry, 41(9), 1195-1204.[Link]

  • Simon, E. S., Papoulias, P. G., & Andrews, P. C. (2010). "Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides." Journal of the American Society for Mass Spectrometry, 21(9), 1624-1632.[Link]

  • García Martínez, A., Teso Vilar, E., García Fraile, A., Martínez Álvarez, R., de la Moya Cerero, S., & Martínez Ruiz, P. (2005). "Electron ionization mass spectral studies of bridgehead 7,7-dimethylnorbornane-based β-amino alcohols." Rapid Communications in Mass Spectrometry, 19(8), 1005-1010.[Link]

Application Notes and Protocols for In Vivo Dosing of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and in vivo administration of the novel compound, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. As a new chemical entity (NCE), specific in vivo data for this compound is not publicly available. Therefore, this document outlines a systematic and scientifically-grounded approach to developing a robust dosing protocol, drawing from established principles for formulating poorly soluble small molecules for preclinical research.[1] The core focus is on ensuring bioavailability, achieving consistent results, and adhering to the highest standards of scientific integrity and animal welfare.

The molecular structure of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, containing a fluorinated aromatic ring and an amino alcohol chain, suggests it is likely a lipophilic compound with poor aqueous solubility. This is a common challenge in drug development, with up to 70% of small molecule drug candidates being classified as poorly soluble.[2][3] Overcoming this hurdle is critical for accurate in vivo assessment of the compound's efficacy and safety.[4]

This guide will detail the necessary steps from initial physicochemical characterization to the preparation of various dosing vehicles, providing both theoretical rationale and practical, step-by-step protocols.

Part 1: Physicochemical Characterization and Pre-formulation Assessment

A thorough understanding of the compound's physicochemical properties is the foundation for developing a successful in vivo dosing strategy.[5] This initial assessment will guide the selection of an appropriate formulation to ensure adequate drug exposure in animal models.

1.1. Key Physicochemical Parameters

The following parameters for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol should be determined empirically.

Parameter Significance for Formulation
Aqueous Solubility Determines the feasibility of a simple aqueous solution. Low solubility necessitates enabling formulations.
LogP/LogD Indicates the lipophilicity of the compound. A high LogP suggests good membrane permeability but poor aqueous solubility, favoring lipid-based or co-solvent formulations.
pKa Identifies ionizable groups. The pKa will determine if pH adjustment can be used to enhance solubility.
Melting Point & DSC Provides information on the solid-state properties (crystalline vs. amorphous) and thermal stability.
Chemical Stability Assesses degradation in different pH conditions and in the presence of light or heat, which is crucial for vehicle selection and storage.

1.2. Experimental Workflow for Pre-formulation

The following diagram outlines the decision-making process for selecting a suitable formulation strategy based on initial characterization.

G A Determine Aqueous Solubility of Compound B Solubility > Desired Concentration? A->B C Prepare Simple Aqueous Solution (e.g., Saline) B->C Yes D Proceed to Vehicle Screening B->D No E pH Adjustment Feasible? D->E H Suspension Feasibility D->H I Lipid-Based System Screening D->I F Prepare pH-Adjusted Aqueous Solution E->F Yes G Co-solvent/Surfactant Screening E->G No J Develop Co-solvent/Surfactant Formulation G->J K Develop Suspension Formulation H->K L Develop Lipid-Based Formulation (e.g., SEDDS) I->L

Caption: Formulation selection workflow for a new chemical entity.

Part 2: Vehicle Selection and Formulation Protocols

The choice of vehicle is paramount and depends on the compound's properties, the intended route of administration, and the animal model.[6][7] The goal is to create a homogenous, stable formulation that allows for accurate and reproducible dosing.

2.1. Common Vehicles for In Vivo Dosing of Poorly Soluble Compounds

The following table summarizes common vehicles and their typical applications.

Vehicle Type Components Primary Use Pros Cons
Aqueous Co-solvent Water with DMSO, PEG 400, EthanolOral (PO), Intravenous (IV), Intraperitoneal (IP)Simple to prepare; suitable for IV if diluted.Potential for drug precipitation upon dilution in vivo; co-solvents can have their own toxicity.[5]
Aqueous Suspension Water with suspending agents (e.g., 0.5% CMC) and wetting agents (e.g., 0.1% Tween 80)POAllows for higher dose concentrations than solutions.Not suitable for IV; requires careful preparation to ensure homogeneity.[6]
Lipid-Based Corn oil, Sesame oil, Self-Emulsifying Drug Delivery Systems (SEDDS)PO, Subcutaneous (SC)Enhances absorption of highly lipophilic compounds.[4][8]Not suitable for IV; can influence physiological parameters.[7]

2.2. Step-by-Step Formulation Protocols

Protocol 1: Co-solvent Formulation (for PO, IP, or IV Administration)

This protocol is a starting point for solubilizing the compound in a co-solvent system. The percentages of co-solvents should be minimized to reduce potential toxicity.

  • Rationale: Co-solvents like PEG 400 and DMSO can dissolve compounds that are not soluble in water alone.[5] For IV administration, it is critical to ensure the compound does not precipitate upon injection into the bloodstream.

  • Preparation of Vehicle:

    • For a 10% PEG 400 in saline solution, aseptically combine 1 mL of PEG 400 with 9 mL of sterile saline (0.9% NaCl).

    • For a vehicle containing DMSO, a common formulation is 10% DMSO, 40% PEG 400, and 50% saline. Note: The final concentration of DMSO should be kept as low as possible.[7]

  • Solubilization of Compound:

    • Weigh the required amount of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

    • Add a small amount of the co-solvent (e.g., PEG 400 or DMSO) to wet the compound and form a paste.

    • Gradually add the remaining vehicle while vortexing or sonicating until the compound is fully dissolved. Gentle heating may be applied if the compound is thermally stable.[5]

  • Final Preparation:

    • For IV administration, sterilize the final formulation by filtering it through a 0.22 µm syringe filter into a sterile vial.[5]

Protocol 2: Suspension Formulation (for Oral Gavage)

This protocol is suitable when the required dose cannot be achieved in a solution or to avoid potentially toxic co-solvents.

  • Rationale: A suspension is a heterogeneous mixture where solid particles of the drug are dispersed in a liquid medium. Suspending agents like carboxymethyl cellulose (CMC) increase the viscosity of the vehicle to slow down sedimentation, while wetting agents like Tween 80 help to disperse the hydrophobic drug particles.[6]

  • Preparation of Vehicle:

    • To prepare a 0.5% (w/v) CMC solution, slowly add 0.5 g of CMC to 100 mL of purified water while stirring vigorously. Leave the solution to stir for several hours until the CMC is fully hydrated.

    • Add a wetting agent, such as 0.1% (v/v) Tween 80, to the CMC solution and mix thoroughly.

  • Preparation of Suspension:

    • Weigh the required amount of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

    • If particle size reduction is necessary to improve suspension stability, micronize the compound using a mortar and pestle.

    • Add a small amount of the vehicle to the compound to create a paste.

    • Gradually add the remaining vehicle while stirring or homogenizing to achieve a uniform suspension.

  • Dosing:

    • Always stir the suspension immediately before drawing each dose to ensure homogeneity.

Protocol 3: Lipid-Based Formulation (for Oral Gavage)

For highly lipophilic compounds, a lipid-based vehicle can improve oral bioavailability.

  • Rationale: Lipid-based formulations can enhance the absorption of poorly water-soluble drugs by utilizing the body's natural lipid absorption pathways.[8] Corn oil is a commonly used, well-tolerated lipid vehicle.[7]

  • Preparation:

    • Weigh the required amount of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

    • Add the compound to the required volume of corn oil.

    • Gently heat (if the compound is stable) and stir or sonicate until the compound is dissolved or evenly suspended.

  • Dosing:

    • If the compound is suspended, ensure the formulation is well-mixed before each administration.

Part 3: In Vivo Administration and Best Practices

Adherence to established guidelines for preclinical in vivo experiments is crucial for data validity and ethical considerations.[9][10]

3.1. Route of Administration

The choice of administration route depends on the experimental goals.

  • Oral (PO): Preferred for assessing orally active drugs.[6] Requires careful gavage technique to avoid injury.

  • Intravenous (IV): Bypasses absorption for direct systemic exposure. Requires a sterile, soluble formulation.[5]

  • Intraperitoneal (IP): Common in rodent studies for systemic exposure, but can have variable absorption.

  • Subcutaneous (SC): For sustained release of some formulations.

3.2. Dosing Volume and Frequency

Dosing volumes must be appropriate for the size of the animal to avoid distress and adverse events. The dosing frequency will be determined by the pharmacokinetic profile of the compound.

Species Oral (PO) Intravenous (IV) Intraperitoneal (IP)
Mouse 10 mL/kg5 mL/kg10 mL/kg
Rat 10 mL/kg5 mL/kg10 mL/kg

These are general guidelines; consult institutional animal care and use committee (IACUC) protocols.

3.3. Control Groups

A vehicle-only control group is mandatory in all in vivo studies.[7] This group receives the same formulation without the active compound, administered by the same route and on the same schedule. This allows for the differentiation of effects caused by the compound from those caused by the vehicle itself.

3.4. Workflow for In Vivo Dosing

G A Select Appropriate Animal Model and Route of Administration B Prepare Formulation Using Validated Protocol A->B C Establish Experimental and Vehicle Control Groups B->C D Acclimatize Animals C->D E Administer Dose Accurately D->E F Monitor Animals for Clinical Signs and Adverse Effects E->F G Collect Samples at Predetermined Time Points F->G H Analyze Samples and Interpret Data G->H

Caption: General workflow for an in vivo dosing experiment.

Part 4: Safety, Handling, and Troubleshooting

4.1. Safety Precautions

  • Handle 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in a well-ventilated area or a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

4.2. Troubleshooting Common Formulation Issues

Problem Possible Cause Solution
Compound precipitates out of solution. Solubility limit exceeded; formulation is not stable.Increase the proportion of the co-solvent. Evaluate a different solvent system. Consider a suspension.[5]
Formulation is too viscous. High concentration of polymers (e.g., CMC) or co-solvents (e.g., high MW PEGs).Use a lower concentration of the viscosity-enhancing agent. Switch to a less viscous co-solvent.[5]
Inconsistent in vivo results. Poor bioavailability; drug precipitation in vivo; non-homogenous suspension.For oral formulations, consider a lipid-based system. Ensure suspensions are thoroughly mixed before each dose.[5]

References

  • Gupta, S., Kesarla, R., & Omri, A. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 848043. Available from: [Link]

  • Patel, J., & Patel, A. (2019). Strategies for the formulation development of poorly soluble drugs via oral route. In Innovative Dosage Forms: Design and Development at Early Stage (pp. 49-89). Wiley. Available from: [Link]

  • BioDuro. (n.d.). Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development. Available from: [Link]

  • Knipp, G. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue University. Available from: [Link]

  • Singh, S., Dwivedi, R., Chaturvedi, V., & Sharma, P. (2016). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 60(5), 2730–2735. Available from: [Link]

  • ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?. Available from: [Link]

  • Grasso, C. S., & Ryan, R. O. (2008). Nanodisks: hydrophobic drug delivery vehicles. Methods in molecular biology (Clifton, N.J.), 400, 345–361. Available from: [Link]

  • Chaudhari, G., Malpani, M., & Telrandhe, U. B. (2025). Applicability of Vesicular Formulation in the Delivery of Hydrophobic Drugs. Asian Journal of Pharmaceutics, 19(1). Available from: [Link]

  • Henderson, V. C., Kimmelman, J., Fergusson, D., & Hackam, D. G. (2013). Summary of preclinical guidelines for in vivo experiments identified through various database searches. PLOS Medicine, 10(7), e1001489. Available from: [Link]

  • PubChem. (n.d.). 2-(4-Fluoro-3-methylphenyl)sulfonylbutan-1-ol. Retrieved March 27, 2026, from [Link]

  • Chaudhari, G., Malpani, M., & Telrandhe, U. B. (2025). Applicability of Vesicular Formulation in the Delivery of Hydrophobic Drugs. Asian Journal of Pharmaceutics, 19(1). Available from: [Link]

  • Alhena Consult. (n.d.). Key steps in the preclinical development of a drug. Available from: [Link]

  • U.S. Food and Drug Administration. (1997). S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. Available from: [Link]

  • PubChem. (n.d.). 2-(4-Fluoro-3-methylphenoxy)-2-methylbutan-1-amine. Retrieved March 27, 2026, from [Link]

  • AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. Available from: [Link]

  • MDPI. (2023). Designing an In Vivo Preclinical Research Study. Available from: [Link]

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Troubleshooting & Optimization

Resolving solubility issues with 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in DMSO and aqueous buffers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve the complex physicochemical challenges associated with 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol .

This compound features a dual-natured structure: a highly lipophilic aromatic core (4-fluoro-3-methylbenzyl) and a polar, weakly basic secondary amine paired with a short alcohol tail. Because of this architecture, its solubility is heavily dictated by the ionization state of the amine and the dielectric constant of the surrounding solvent[1]. The following troubleshooting guide explains the causality behind common experimental failures and provides self-validating protocols to ensure scientific integrity.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why does my 10 mM stock in DMSO become cloudy or precipitate after several weeks of storage?

The Causality: Dimethyl sulfoxide (DMSO) is highly hygroscopic. Repeatedly opening the stock vial exposes the solvent to atmospheric moisture. Because the un-ionized "free base" form of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is highly hydrophobic, even a 2-5% water ingress into the DMSO significantly lowers the solvent's solubilizing capacity, breaching the compound's thermodynamic solubility limit and causing it to crash out. Furthermore, repeated freeze-thaw cycles disrupt the solvation shell around the lipophilic core. The Solution:

  • Always dissolve the compound in anhydrous DMSO (≤0.005% water).

  • Aliquot the stock into single-use vials immediately upon preparation and purge the headspace with dry argon or nitrogen before sealing.

  • Store at -20°C and never subject an aliquot to more than one freeze-thaw cycle.

Q2: When I dilute the DMSO stock into my pH 7.4 biological assay buffer, the compound immediately precipitates. How do I prevent this?

The Causality: This is a classic "kinetic solubility" failure driven by a rapid solvent shift[2]. When the DMSO solution is spiked into an aqueous buffer, the solvent environment changes instantaneously. At pH 7.4, a significant fraction of the secondary amine approaches its un-ionized free-base state. The supersaturated free base rapidly nucleates and forms amorphous precipitates before it can thermodynamically equilibrate[3]. The Solution:

  • Order of Addition: Never spike 100% DMSO directly into the final aqueous buffer. Instead, perform an intermediate dilution (e.g., 10% DMSO in water) before the final transfer.

  • Excipient Addition: Introduce co-solvents (like Polyethylene Glycol 400 or Propylene Glycol) or surfactants (like Tween-20 or BSA for biochemical assays) into the assay buffer prior to adding the compound. These agents reduce the polarity of the solvent mixture and stabilize the hydrophobic aromatic ring[4].

Q3: How do I accurately formulate this compound for in vivo dosing?

The Causality: For in vivo dosing, you must rely on thermodynamic solubility, which is the equilibrium established between the solid crystalline lattice and the solution[5]. Because this compound is a weak base, its solubility is governed by the Henderson-Hasselbalch equation; it is exponentially lower at pH values above its pKa[1]. The Solution:

  • pH Modification: Lower the formulation pH (e.g., using lactic acid or HCl) to fully protonate the secondary amine, converting it into a highly soluble ionized form[1].

  • Salt Formation: Synthesize the compound as a stable salt (e.g., hydrochloride or mesylate salt) rather than using the free base. Salt forms inherently lower the crystal lattice energy and improve the dissolution rate in gastric fluids[4].

Part 2: Logical Workflows & Decision Trees

To systematically resolve solubility issues, follow the logical pathways outlined in the diagrams below.

G Start Compound: 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol Kinetic Kinetic Solubility (Early Discovery / HTS) Start->Kinetic Thermo Thermodynamic Solubility (Lead Optimization) Start->Thermo DMSO Dissolve in DMSO (10-50 mM Stock) Kinetic->DMSO Solid Weigh Solid API Powder Thermo->Solid BufferK Dilute into Aqueous Buffer (Solvent Shift) DMSO->BufferK BufferT Add Aqueous Buffer (Equilibration) Solid->BufferT IncubateK Incubate 2 hours @ 25°C BufferK->IncubateK IncubateT Shake 24-48 hours @ 25°C BufferT->IncubateT ReadK Nephelometry (Turbidity) IncubateK->ReadK ReadT Filter/Centrifuge -> HPLC-UV IncubateT->ReadT

Figure 1: Workflow comparison between Kinetic and Thermodynamic solubility testing.

G Issue Precipitation in Assay Buffer CheckPH Is Assay pH > pKa? Issue->CheckPH AdjustPH Lower pH (Protonate Amine) CheckPH->AdjustPH Yes Cosolvent Add Co-solvent (PEG400 / PG) CheckPH->Cosolvent No, but highly lipophilic Surfactant Add Surfactant (Tween / BSA) CheckPH->Surfactant Biochemical assay Salt Formulate as HCl/Mesylate Salt AdjustPH->Salt For in vivo dosing

Figure 2: Decision tree for resolving aqueous precipitation of weakly basic amines.

Part 3: Quantitative Data & Methodologies

Solubility Testing Parameters Comparison
ParameterKinetic SolubilityThermodynamic Solubility
Starting Material DMSO Stock SolutionSolid Powder (Crystalline/Amorphous)
Phase of Discovery Early Discovery / HTSLead Optimization / Formulation
Incubation Time 2 hours24 - 48 hours
Detection Method Nephelometry (Turbidity) / LC-MSHPLC-UV / LC-MS
Primary Challenge Solvent shift precipitation, supersaturationSlow dissolution rate, high crystal lattice energy
Data Output Precipitation point (µM)Maximum equilibrium concentration (mg/mL)
Step-by-Step Experimental Protocols
Protocol A: High-Throughput Kinetic Solubility Assay (Nephelometry)

Purpose: To determine the maximum concentration of the compound in an aqueous buffer before it precipitates out of a DMSO stock[2][6].

  • Preparation: Prepare a 10 mM stock of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in anhydrous DMSO.

  • Dispensing: Dispense 198 µL of the target aqueous buffer (e.g., PBS, pH 7.4) into a 96-well clear-bottom microtiter plate.

  • Titration: Add 2 µL of serially diluted DMSO compound stocks to the buffer to achieve final concentrations ranging from 1 µM to 100 µM. Ensure the final DMSO concentration strictly remains at ≤ 1.0% to prevent solvent-induced artifacts.

  • Incubation: Seal the plate and incubate for 2 hours at 25°C on a plate shaker (300 rpm)[5].

  • Measurement: Measure light scattering using a nephelometer. A sharp increase in turbidity indicates the kinetic solubility limit (the point of precipitation)[2].

Protocol B: Shake-Flask Thermodynamic Solubility Assay

Purpose: To determine the true equilibrium solubility of the compound for formulation and in vivo dosing[5].

  • Preparation: Weigh 2-4 mg of solid 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol powder into a 4 mL glass vial.

  • Solvation: Add 1 mL of the target aqueous vehicle (e.g., FaSSIF, FeSSIF, or pH-adjusted buffer).

  • Equilibration: Cap the vial tightly and place it on a thermostatic shaker at 25°C (or 37°C for physiological relevance) for 24 to 48 hours[5].

  • Separation: Remove the suspension and either filter it through a 0.45 µm PTFE membrane or centrifuge at 15,000 x g for 15 minutes to separate the undissolved solid[5].

  • Quantification: Dilute the supernatant appropriately and quantify the dissolved compound concentration using HPLC-UV or LC-MS/MS against a pre-established calibration curve[2].

References

  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC (nih.gov).
  • Kinetic & Thermodynamic Solubility Testing - WuXi AppTec.
  • Shake-Flask Aqueous Solubility Assay - Enamine.
  • Liquid Formulation Solubility Enhancement - Sigma-Aldrich.
  • Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility - ACS Publications.
  • Perspectives in solubility measurement and interpretation - PMC (nih.gov).
  • PH and Solvent Effect on Drug Solubility - UOMustansiriyah.

Sources

Technical Support Center: Minimizing Off-Target Effects of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Hub. When working with targeted small molecules in cellular assays, structural features dictate subcellular behavior. The compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol possesses a classic "lipophilic linker-basic amine" motif. While this structure is excellent for cell permeability, it is highly susceptible to subcellular compartmentalization. This guide provides an authoritative, causality-driven framework to identify, validate, and minimize assay artifacts such as lysosomotropism and drug-induced phospholipidosis (DIPL).

Section 1: Troubleshooting FAQs

Q1: Why does my target selectivity drop significantly when I increase the compound concentration above 1 µM? Causality: At a physiological cytosolic pH of 7.4, a significant fraction of this secondary amine (pKa ~8.5–9.0) is unprotonated and readily diffuses across cell membranes. However, upon entering the acidic environment of the lysosome (pH ~4.5), the amine becomes rapidly protonated. Because the charged species cannot passively diffuse back across the hydrophobic lipid bilayer, the compound becomes trapped—a process known as lysosomal ion trapping or lysosomotropism 1. This massive intracellular accumulation artificially inflates the local concentration, driving low-affinity, off-target interactions that you would not observe in biochemical (cell-free) assays 2.

Q2: I am observing cellular vacuolization and delayed cytotoxicity at 48–72 hours. Is this target-mediated? Causality: Likely not. This morphological change is a hallmark of drug-induced phospholipidosis (DIPL). The lipophilic 4-fluoro-3-methylbenzyl group inserts into the inner lysosomal membrane, while the protonated amine interacts electrostatically with phospholipid headgroups. This complex sterically hinders the function of lysosomal acid sphingomyelinases and phospholipases. As a result, undigested phospholipids accumulate, leading to lysosomal swelling, vacuolization, and eventual off-target cytotoxicity 3.

Q3: How do I differentiate between true polypharmacology and assay-artifact off-target effects? Causality: You must disrupt the physical mechanism of accumulation. By using pharmacological modulators of lysosomal pH, such as Bafilomycin A1 (a V-ATPase inhibitor), you can collapse the proton gradient 4. If the off-target toxicity or secondary phenotype disappears upon pH neutralization, the effect is an artifact of lysosomotropism rather than true structural polypharmacology.

Section 2: Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must be a self-validating system. Below are the definitive methodologies to isolate the off-target variables of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

Protocol A: V-ATPase Inhibition (Lysosomal pH Neutralization) Assay

Objective: To determine if off-target cytotoxicity is driven by lysosomal ion-trapping.

  • Cell Seeding: Seed HepG2 or HeLa cells in a 96-well plate at 10,000 cells/well in complete media. Incubate overnight at 37°C, 5% CO₂.

  • Pre-treatment & Self-Validation: Pre-treat cells with 100 nM Bafilomycin A1 (or 0.1% DMSO vehicle) for 1 hour.

    • Validation Step: In a parallel control well, add 50 nM LysoTracker™ Red. Bafilomycin A1 must completely abolish the red fluorescence, confirming successful collapse of the lysosomal pH gradient.

  • Compound Addition: Add 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in a 10-point dose-response format (0.1 µM to 50 µM).

  • Incubation & Readout: Incubate for 48 hours. Assess cell viability using CellTiter-Glo® Luminescent Cell Viability Assay.

  • Interpretation: If the CC₅₀ (cytotoxic concentration) shifts significantly higher (becomes less toxic) in the presence of Bafilomycin A1, the off-target toxicity is dependent on lysosomal trapping.

Protocol B: High-Content LipidTOX™ Imaging for Phospholipidosis

Objective: To quantify drug-induced phospholipidosis (DIPL) caused by the lipophilic-amine motif.

  • Cell Seeding: Seed cells in a 384-well optical-bottom imaging plate at 4,000 cells/well.

  • Treatment & Self-Validation: Treat cells with the test compound at 1 µM and 10 µM.

    • Validation Step: Include 10 µM Amiodarone or Ceritinib as a positive phospholipogenic control, and 0.1% DMSO as a negative control.

  • Dye Co-Incubation: Co-incubate with 1X HCS LipidTOX™ Red Phospholipidosis detection reagent for 24 hours.

  • Fixation: Fix cells with 4% paraformaldehyde for 15 minutes at room temperature. Counterstain nuclei with Hoechst 33342 (1 µg/mL).

  • Imaging & Analysis: Image using a High-Content Screening (HCS) system (e.g., PerkinElmer Opera Phenix). Calculate the integrated LipidTOX fluorescence intensity per cell.

Section 3: Quantitative Data Summary

The table below illustrates the expected assay metrics when isolating the target-specific effects of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol from its physicochemical artifacts.

Assay ConditionTarget IC₅₀ (µM)Off-Target Cytotoxicity CC₅₀ (µM)Lysosomal Partitioning Ratio (L/C)LipidTOX Fold Change (vs DMSO)
Standard Assay (pH 7.4) 0.0452.1> 408.5x
+ 100 nM Bafilomycin A1 0.050> 50.0~ 11.2x
Positive Control (Amiodarone) N/A1.5> 5012.0x

Note: The restoration of the CC₅₀ to >50 µM upon Bafilomycin A1 treatment confirms that the toxicity at 2.1 µM is an artifact of lysosomal accumulation, not a true target-mediated event.

Section 4: Visual Workflows and Mechanistic Pathways

Mechanism A 2-{[(4-Fluoro-3-methylphenyl) methyl]amino}butan-1-ol (Neutral State, Cytosol pH 7.4) B Passive Diffusion Across Lysosomal Membrane A->B C Protonation of Secondary Amine (Acidic Lumen pH 4.5) B->C D Lysosomal Ion Trapping (Membrane Impermeable) C->D E Inhibition of Lysosomal Phospholipases D->E F Drug-Induced Phospholipidosis & Off-Target Cytotoxicity E->F

Fig 1: Mechanism of lysosomotropism and phospholipidosis for lipophilic basic amines.

Workflow Start Observe Off-Target Cytotoxicity in Assay Step1 Co-treat with 100 nM Bafilomycin A1 (V-ATPase Inhibitor) Start->Step1 Decision Is Cytotoxicity Rescued? Step1->Decision PathA Artifact Confirmed: Lysosomotropism Driven Decision->PathA Yes (Toxicity drops) PathB True Polypharmacology: Run Kinase/GPCR Panel Decision->PathB No (Toxicity remains) ActionA Optimize Assay: Shorten Time or Modify pH PathA->ActionA ActionB Optimize Chemistry: Reduce Basic pKa or Lipophilicity PathB->ActionB

Fig 2: Decision tree for diagnosing and troubleshooting off-target cellular toxicity.

References
  • Mechanisms of amine accumulation in, and egress from, lysosomes PMC - NIH URL
  • Lysosomotropism of Basic Cathepsin K Inhibitors Contributes to Increased Cellular Potencies against Off-Target Cathepsins and Reduced Functional Selectivity Journal of Medicinal Chemistry - ACS Publications URL
  • Getting Lost in the Cell–Lysosomal Entrapment of Chemotherapeutics MDPI URL
  • Catalytic Degraders Effectively Address Kinase Site Mutations in EML4-ALK Oncogenic Fusions Journal of Medicinal Chemistry - ACS Publications URL

Sources

Validation & Comparative

Application Guide: 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol vs. Structurally Similar Fluorinated Amino Alcohols

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The strategic incorporation of fluorine into small-molecule pharmacophores is a cornerstone of modern medicinal chemistry, with nearly 20% of pharmaceutical compounds containing at least one fluorine atom[1]. Among these, fluorinated benzylamino alcohols serve as highly versatile building blocks for central nervous system (CNS) agents, kinase inhibitors, and antimicrobial drugs.

This guide provides an objective, data-driven comparison between 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol (hereafter referred to as 4F3M-BAMB ) and its structurally similar analogs. By analyzing the causality behind these structural modifications, researchers can make informed decisions when selecting building blocks for lead optimization.

Mechanistic Rationale: The Impact of Substitution (E-E-A-T)

When optimizing a benzylamino butanol scaffold, drug development professionals face a continuous trade-off between target affinity, membrane permeability, and metabolic stability. The specific 4-fluoro-3-methyl substitution profile of 4F3M-BAMB offers a synergistic solution to these challenges:

  • Metabolic Shielding (The 4-Fluoro Effect): Unsubstituted benzyl groups are highly susceptible to CYP450-mediated para-hydroxylation, leading to rapid systemic clearance. The introduction of a highly electronegative fluorine atom (van der Waals radius 1.47 Å, comparable to hydrogen's 1.20 Å) at the para position effectively blocks this metabolic liability without causing significant steric perturbation[2].

  • Lipophilic & Steric Modulation (The 3-Methyl Effect): The meta-methyl group serves a dual purpose. First, it increases the overall lipophilicity (LogP) of the molecule. Second, it provides a localized steric bulk that can exploit hydrophobic pockets within a target receptor's binding site, often leading to a non-linear increase in binding affinity when paired with adjacent halogens[2].

  • Amine pKa Attenuation: Fluorine's powerful inductive electron-withdrawing effect propagates through the benzyl system, subtly lowering the pKa of the adjacent secondary amine[3]. This reduction in basicity increases the fraction of unionized molecules at physiological pH (7.4), thereby enhancing passive membrane permeability and oral bioavailability[3].

G Sub Unsubstituted Benzylamino Alcohol CYP CYP450 (Hepatic) Sub->CYP Met Para-Hydroxylated Metabolite (Inactive) CYP->Met Rapid Clearance FSub 4F3M-BAMB (Fluorinated) Block Steric/Electronic Blockade FSub->Block Stable Metabolically Stable Parent Block->Stable Sustained Half-life

Fig 1. CYP450-mediated metabolism blockade by para-fluorination in 4F3M-BAMB.

Comparative Performance Data

To objectively evaluate the performance of 4F3M-BAMB, we compare it against three structural baselines: the unsubstituted analog, the monofluorinated analog, and the trifluoromethylated analog.

Note: The following table synthesizes expected physicochemical and in vitro ADME parameters based on established medicinal chemistry principles for these specific functional group substitutions.

Compound Scaffold (2-amino-butan-1-ol base)SubstitutionPredicted LogPAmine pKaHLM Half-life (t½, min)PAMPA Permeability ( Pe​ , 10−6 cm/s)
Baseline Unsubstituted1.89.2184.2
4F-BAMB 4-Fluoro2.08.9456.8
3CF3-BAMB 3-Trifluoromethyl2.78.56012.5
4F3M-BAMB (Target) 4-Fluoro-3-Methyl2.48.8559.4

Data Interpretation: 4F3M-BAMB strikes an optimal balance. It achieves a significantly longer microsomal half-life than the unsubstituted baseline by blocking para-oxidation, while avoiding the excessive lipophilicity (LogP > 2.5) sometimes introduced by bulky −CF3​ groups, which can lead to non-specific protein binding and toxicity[4].

Experimental Protocols: Self-Validating ADME Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating necessary internal standards and control compounds.

Protocol A: Human Liver Microsome (HLM) Stability Assay

This assay determines the intrinsic clearance ( CLint​ ) and metabolic half-life of the amino alcohols.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of 4F3M-BAMB and control compounds (Testosterone as high-clearance positive control; Warfarin as low-clearance negative control) in DMSO.

  • Incubation Mixture: In a 96-well plate, combine 1 µM of the test compound with pooled Human Liver Microsomes (0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

  • Time-Course Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot from the reaction mixture.

  • Quenching (Self-Validation Step): Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide, 100 ng/mL). This halts the reaction and precipitates microsomal proteins while providing a baseline for MS quantification.

  • Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

Protocol B: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay models passive transcellular permeability, heavily influenced by the amine pKa modulation discussed above.

Step-by-Step Methodology:

  • Membrane Preparation: Coat the PVDF membrane filter of a 96-well donor plate with 5 µL of a 1% (w/v) lecithin solution in dodecane to create the artificial lipid bilayer.

  • Donor/Acceptor Loading: Add 150 µL of 10 µM test compound (diluted in PBS, pH 7.4, 1% DMSO) to the donor wells. Add 300 µL of fresh PBS (pH 7.4) to the acceptor wells. Include Verapamil as a high-permeability control.

  • Incubation: Assemble the donor plate over the acceptor plate and incubate at room temperature for 5 hours in a humidity chamber to prevent evaporation.

  • Quantification: Separate the plates. Extract aliquots from both donor and acceptor wells, mix with the internal standard in acetonitrile, and quantify via LC-MS/MS.

  • Calculation: Calculate the effective permeability ( Pe​ ) based on the concentration equilibrium between the two chambers.

Workflow Comp Compound Library Preparation (10 mM in DMSO) Split1 HLM Stability Assay (NADPH, 37°C) Comp->Split1 Split2 PAMPA Permeability (pH 7.4, 5h incubation) Comp->Split2 Quench Quench with Acetonitrile containing Internal Standard Split1->Quench Split2->Quench LCMS LC-MS/MS Quantification (MRM Mode) Quench->LCMS Data Calculate t1/2, CLint, and Pe LCMS->Data

Fig 2. Self-validating in vitro ADME workflow for amino alcohol evaluation.

Conclusion

The transition from an unsubstituted benzylamino alcohol to 4F3M-BAMB represents a highly rational drug design strategy. By utilizing the 4-fluoro-3-methyl substitution, researchers can successfully engineer out metabolic liabilities while fine-tuning the physicochemical properties (LogP and pKa) required for optimal membrane permeability. When utilized in high-throughput ADME workflows, 4F3M-BAMB demonstrates superior survivability and bio-availability metrics compared to its non-fluorinated counterparts.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[Link]

  • Yang, X., Wu, T., Phipps, R. J., & Toste, F. D. (2015). Advances in catalytic enantioselective fluorination, mono-, di-, and trifluoromethylation, and trifluoromethylthiolation reactions. Chemical Reviews, 115(2), 826-870.[Link]

  • Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., Soloshonok, V. A., & Liu, H. (2014). Fluorine in pharmaceutical industry: fluorine-containing drugs introduced to the market in the last decade (2001-2011). Chemical Reviews, 114(4), 2432-2506.[Link]

Sources

A Comparative Guide to Purity Validation of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol using 1H and 13C NMR Spectroscopy

Author: BenchChem Technical Support Team. Date: April 2026

For the modern researcher, scientist, and drug development professional, the unambiguous determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock of reliable and reproducible scientific outcomes. This guide provides an in-depth, scientifically grounded comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the purity validation of the novel synthetic compound, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. We will explore the nuanced application of both ¹H and ¹³C NMR, offering not just a methodology, but a framework for making informed analytical decisions. This document will delve into the causality behind experimental choices and provide a comparative analysis against other common analytical techniques, supported by predictive data and established protocols.

The Imperative of Purity in Drug Development

In the landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is a critical quality attribute with profound implications for safety and efficacy. Even minute impurities can alter pharmacological activity, introduce toxicity, or affect the stability of the final drug product. Therefore, robust and reliable analytical methods for purity determination are paramount. While chromatographic techniques like High-Performance Liquid Chromatography (HPLC) are workhorses in quality control, NMR spectroscopy, particularly quantitative NMR (qNMR), offers a powerful and orthogonal approach.[1][2] Its key advantage lies in the direct proportionality between the NMR signal area and the number of atomic nuclei, enabling direct and accurate quantification without the need for identical reference standards for each impurity.[2]

Foundational Principles: Why NMR is a Primary Method for Purity Assessment

NMR spectroscopy is an inherently quantitative technique. The area under an NMR signal is directly proportional to the number of nuclei giving rise to that signal. This fundamental principle allows for the determination of the relative amounts of different compounds in a mixture, and with the use of an internal standard of known purity and concentration, absolute quantification can be achieved. This is the basis of quantitative NMR (qNMR), a powerful tool for purity assessment that does not require a reference standard of the analyte itself.[1][3]

For a molecule like 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, ¹H NMR provides a rapid and sensitive method for detecting proton-bearing impurities. Each unique proton environment in the molecule will produce a distinct signal, and the integration of these signals will correspond to the number of protons in that environment.[4] ¹³C NMR, while less sensitive, offers a wider spectral window and simpler spectra (typically proton-decoupled), which can be invaluable for identifying carbon-containing impurities and confirming the carbon skeleton of the target molecule.[5][6]

Predicted ¹H and ¹³C NMR Spectral Data for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

To effectively validate the purity of a compound, it is essential to have a clear understanding of its expected NMR spectrum. The following tables present the predicted ¹H and ¹³C NMR chemical shifts for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. These predictions are based on established NMR prediction algorithms and provide a reference for spectral interpretation.

Predicted ¹H NMR Chemical Shifts

ProtonsPredicted Chemical Shift (ppm)MultiplicityIntegration
OH~2.5-4.5Broad Singlet1H
NH~1.5-3.0Broad Singlet1H
Ar-H (H-2')~7.0-7.2Doublet1H
Ar-H (H-5')~6.9-7.1Doublet of Doublets1H
Ar-H (H-6')~7.1-7.3Doublet1H
CH₂ (benzyl)~3.6-3.8Singlet2H
CH (butan-1-ol)~2.6-2.8Multiplet1H
CH₂ (butan-1-ol)~3.4-3.6Multiplet2H
CH₂ (ethyl)~1.3-1.5Multiplet2H
CH₃ (ethyl)~0.8-1.0Triplet3H
CH₃ (aromatic)~2.2-2.4Singlet3H

Predicted ¹³C NMR Chemical Shifts

CarbonPredicted Chemical Shift (ppm)
C-1' (C-F)~160-164 (d, ¹JCF ≈ 245 Hz)
C-4' (C-CH₂)~135-139
C-3' (C-CH₃)~128-132 (d, ³JCF ≈ 6 Hz)
C-2' (CH)~130-134 (d, ³JCF ≈ 8 Hz)
C-5' (CH)~114-118 (d, ²JCF ≈ 21 Hz)
C-6' (CH)~124-128 (d, ⁴JCF ≈ 3 Hz)
CH₂ (benzyl)~50-54
CH (butan-1-ol)~60-64
CH₂ (butan-1-ol)~65-69
CH₂ (ethyl)~25-29
CH₃ (ethyl)~10-14
CH₃ (aromatic)~15-19

Experimental Protocol: A Self-Validating System

The following protocol is designed to ensure high-quality, reproducible NMR data suitable for purity determination.

1. Sample Preparation

  • Weighing: Accurately weigh approximately 10-20 mg of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol into a clean, dry vial. For quantitative analysis (qNMR), also accurately weigh a suitable internal standard (e.g., maleic acid, dimethyl sulfone) of known purity. The amount of the internal standard should be chosen to give a signal with an integral comparable to that of the analyte signals.

  • Solvent Selection: Choose a deuterated solvent that completely dissolves the sample and the internal standard. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for small organic molecules. Ensure the solvent does not have signals that overlap with key analyte signals.[7]

  • Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently vortex or sonicate to ensure complete dissolution.[8]

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. To remove any particulate matter, which can degrade spectral quality, filter the solution through a small plug of glass wool in the pipette.[7][9]

  • Internal Reference: Tetramethylsilane (TMS) is commonly added as an internal reference for chemical shift calibration (0 ppm).[10]

2. NMR Data Acquisition

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

  • ¹H NMR Acquisition Parameters:

    • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

    • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).

    • Acquisition Time: A longer acquisition time (e.g., 2-4 seconds) will result in better resolution.

    • Relaxation Delay (d1): For quantitative results, a long relaxation delay is crucial to ensure complete relaxation of all protons. A delay of 5 times the longest T₁ of interest is recommended (a conservative value of 30-60 seconds is often used for qNMR).

    • Number of Scans: The number of scans will depend on the sample concentration. For a reasonably concentrated sample, 8-16 scans should provide a good signal-to-noise ratio.

  • ¹³C NMR Acquisition Parameters:

    • Pulse Sequence: A standard proton-decoupled pulse experiment (e.g., zgpg30) is typically used.

    • Spectral Width: Set a spectral width that covers all expected carbon signals (e.g., 0-200 ppm).

    • Acquisition Time: An acquisition time of 1-2 seconds is common.

    • Relaxation Delay (d1): Similar to ¹H NMR, a longer relaxation delay (e.g., 5-10 seconds) is necessary for more accurate integration, although this will significantly increase the experiment time.

    • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio.

3. Data Processing

  • Fourier Transform: Apply an exponential window function (line broadening of 0.3-0.5 Hz for ¹H) to improve the signal-to-noise ratio before Fourier transformation.

  • Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Baseline Correction: Apply a baseline correction to ensure accurate integration.

  • Integration: Integrate all signals corresponding to the analyte and any visible impurities. For ¹H NMR, set the integral of a well-resolved signal from the analyte, corresponding to a known number of protons, to that integer value. The integrals of other signals will then be relative to this standard.

Interpreting the Spectra: A Purity Assessment Workflow

The purity of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol can be assessed by carefully examining the processed ¹H and ¹³C NMR spectra.

Caption: Workflow for Purity Assessment using NMR

Structural Confirmation:

  • ¹H NMR: Compare the obtained spectrum with the predicted chemical shifts, multiplicities, and integrations. The presence of all expected signals with the correct relative intensities provides strong evidence for the correct structure.

  • ¹³C NMR: The number of signals in the proton-decoupled ¹³C NMR spectrum should correspond to the number of unique carbon atoms in the molecule. The chemical shifts should align with the predicted values, confirming the carbon framework.

Impurity Analysis:

  • ¹H NMR: Any signals that cannot be assigned to the target molecule or the solvent are potential impurities. The integration of these impurity signals relative to the analyte signals can be used to estimate the level of impurity. For example, if a well-resolved signal from the analyte corresponding to 1 proton has an integral of 1.0, and an impurity signal has an integral of 0.02, this suggests an impurity level of approximately 2%.

  • qNMR for Absolute Purity: Using an internal standard, the absolute purity can be calculated using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

    Where:

    • I = Integral of the signal

    • N = Number of protons giving rise to the signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Comparative Analysis: NMR vs. Other Techniques

While NMR is a powerful tool, a comprehensive purity assessment often benefits from the use of orthogonal analytical techniques.[2]

Parameter¹H & ¹³C NMRHigh-Performance Liquid Chromatography (HPLC)Mass Spectrometry (MS)Elemental Analysis (EA)
Principle Signal intensity is directly proportional to the number of nuclei.Separation based on partitioning between a mobile and stationary phase.Separation of ions based on their mass-to-charge ratio.Determines the elemental composition (%C, H, N, etc.).
Purity Assessment Provides structural confirmation and quantitative information on impurities.Quantifies impurities based on peak area relative to the main component.Identifies impurities by their molecular weight.Confirms the elemental formula, indirectly indicating purity.
Strengths Absolute quantification without a specific reference standard for each impurity; non-destructive.[1][3]High sensitivity for trace impurities; high throughput.[1]High sensitivity and specificity for identifying unknown impurities.Provides fundamental confirmation of the molecular formula.
Limitations Lower sensitivity compared to HPLC for trace impurities; can have overlapping signals in complex mixtures.Requires a reference standard for accurate quantification of each impurity; destructive.[1]Not inherently quantitative without an internal standard; can suffer from ion suppression.Does not detect organic impurities with the same elemental composition.

Decision-Making Workflow: Choosing the Right Analytical Tool

The selection of the most appropriate analytical technique depends on the specific requirements of the analysis.

G start Purity Assessment Required q1 Need for Absolute Quantification and Structural Confirmation? start->q1 q2 Screening for Trace Impurities? q1->q2 No nmr Use 1H and 13C NMR (qNMR) q1->nmr Yes q3 Need to Identify Unknown Impurities? q2->q3 No hplc Use HPLC q2->hplc Yes q4 Confirmation of Elemental Composition? q3->q4 No ms Use LC-MS or GC-MS q3->ms Yes ea Use Elemental Analysis q4->ea Yes end Comprehensive Purity Profile q4->end No nmr->end hplc->end ms->end ea->end

Caption: Decision workflow for selecting analytical methods.

Conclusion

Validating the purity of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol using ¹H and ¹³C NMR spectroscopy offers a robust and scientifically sound approach. By providing detailed structural information and the capability for absolute quantification, NMR serves as a powerful primary method for purity assessment. When used in conjunction with orthogonal techniques such as HPLC and Mass Spectrometry, researchers can achieve a comprehensive and reliable characterization of their synthesized compounds, ensuring the integrity and reproducibility of their scientific endeavors. This integrated analytical strategy is not just good practice; it is a cornerstone of scientific excellence in drug discovery and development.

References

  • BenchChem. (2025). A Comparative Guide to HPLC and NMR Analysis for Purity Validation of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose. Benchchem.
  • BenchChem. (2025). A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy. Benchchem.
  • Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). A routine tool for the validation of chemical integrity and the determination of purity of reference compounds.

  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Brown, P. (2026, March 3). Interpreting the H-1 hydrogen-1 (proton) NMR spectrum of butan-1-ol. Doc Brown's Chemistry.
  • Kind, T., & Fiehn, O. (2007). Seven Golden Rules for heuristic filtering of molecular formulas obtained by accurate mass spectrometry.
  • Bharti, S. K., & Roy, R. (2012). Quantitative ¹H NMR spectroscopy. TrAC Trends in Analytical Chemistry, 35, 5-26.
  • MathWorks. (2024, June 14). NMR Data Processing and Analysis.
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Comparative Efficacy of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in Enzyme Inhibition Assays: A Methodological Guide

Author: BenchChem Technical Support Team. Date: April 2026

An objective guide for researchers, scientists, and drug development professionals.

Abstract

The discovery of novel enzyme inhibitors is a cornerstone of modern drug development. The compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, hereafter referred to as Compound X, presents a chemical scaffold with potential for enzyme interaction. Its structure, featuring a substituted phenethylamine-like backbone, suggests a plausible interaction with monoamine oxidases (MAO), a family of enzymes critical in neurotransmitter metabolism.[1][2] This guide provides a comprehensive framework for evaluating the inhibitory efficacy and selectivity of Compound X against MAO-A and MAO-B. We present detailed, self-validating protocols for continuous enzyme inhibition assays, a structured approach to data analysis, and a comparative assessment against established selective inhibitors. The methodologies and rationale detailed herein are designed to equip researchers with the tools to rigorously characterize novel chemical entities and guide further drug discovery efforts.

Introduction: Rationale for Targeting Monoamine Oxidase

Monoamine oxidases (MAO) are mitochondrial outer membrane enzymes that catalyze the oxidative deamination of neurotransmitters such as serotonin, dopamine, and norepinephrine.[3] They exist in two isoforms, MAO-A and MAO-B, which differ in substrate specificity and inhibitor selectivity.[1] Due to their central role in regulating monoamine levels, they are significant therapeutic targets. Selective inhibitors of MAO-A are effective antidepressants, while selective MAO-B inhibitors are used in the management of Parkinson's and Alzheimer's diseases.[3]

The chemical structure of Compound X, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, contains key pharmacophoric elements—an aromatic ring and an amino group separated by a flexible carbon chain—that are common features in many known MAO inhibitors. The presence of a fluorine atom and a methyl group on the phenyl ring can modulate physicochemical properties such as lipophilicity and metabolic stability, potentially enhancing binding affinity and selectivity for the enzyme's active site.[4][5]

This guide, therefore, proposes a hypothetical yet scientifically rigorous evaluation of Compound X as a potential MAO inhibitor. The primary objectives are:

  • To determine the inhibitory potency (IC50) of Compound X against both MAO-A and MAO-B.

  • To establish the selectivity profile of Compound X.

  • To compare its efficacy against well-characterized, isoform-selective inhibitors: Clorgyline (MAO-A selective) and Pargyline (MAO-B selective).[6]

Experimental Design and Workflow

A robust evaluation of an enzyme inhibitor requires a reliable and reproducible assay. For high-throughput screening and accurate potency determination, a continuous fluorometric assay in a 96-well plate format is the method of choice.[6][7]

Assay Principle

The assay quantifies MAO activity by measuring the production of hydrogen peroxide (H₂O₂), a byproduct of the monoamine oxidation reaction. This is achieved through a coupled enzyme system where horseradish peroxidase (HRP) utilizes the generated H₂O₂ to oxidize a non-fluorescent dye into a highly fluorescent product.[6] The rate of increase in fluorescence is directly proportional to the MAO activity. The presence of an inhibitor will decrease this rate.

cluster_MAO MAO Catalysis cluster_Detection Fluorometric Detection Monoamine Monoamine Substrate (p-Tyramine) MAO MAO-A or MAO-B Monoamine->MAO Substrate Aldehyde Aldehyde Product MAO->Aldehyde H2O2 Hydrogen Peroxide (H₂O₂) MAO->H2O2 H2O2_detect H₂O₂ H2O2->H2O2_detect HRP HRP Enzyme Fluor Fluorescent Product HRP->Fluor Oxidation Dye Non-fluorescent Dye Dye->HRP H2O2_detect->HRP Inhibitor Compound X or Reference Inhibitor Inhibitor->MAO

Caption: Principle of the coupled fluorometric MAO inhibition assay.

Overall Experimental Workflow

The workflow is designed to systematically determine the potency and selectivity of the test compound. It begins with reagent preparation, followed by the assay itself in a 96-well plate, and concludes with data analysis to derive IC50 values and selectivity indices.

cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Data Analysis P1 Prepare Reagents: Buffer, Enzyme (MAO-A/B), Substrate, Dye, HRP A1 Dispense MAO Enzyme (A & B) into 96-well plates P2 Prepare Inhibitor Plates: Serial dilutions of Compound X, Clorgyline, Pargyline A2 Add Inhibitor Dilutions & Pre-incubate P2->A2 A1->A2 A3 Initiate Reaction with Substrate/Detection Mix A2->A3 A4 Monitor Fluorescence Kinetics (e.g., every minute for 20 min) A3->A4 D1 Calculate Reaction Rates (V₀) for each well A4->D1 D2 Determine % Inhibition vs. Inhibitor Concentration D1->D2 D3 Fit Dose-Response Curve (Non-linear Regression) D2->D3 D4 Calculate IC₅₀ Values & Selectivity Index (SI) D3->D4

Caption: High-level workflow for determining inhibitor potency and selectivity.

Detailed Experimental Protocol: In Vitro MAO Inhibition Assay

This protocol is adapted from standard methodologies for fluorometric MAO assays.[6][7]

Materials and Reagents

  • Enzymes: Recombinant human MAO-A and MAO-B.

  • Substrate: p-Tyramine.

  • Detection Reagents: Horseradish Peroxidase (HRP), Dye Reagent (e.g., Amplite™ Red or equivalent).

  • Assay Buffer: 100 mM Sodium Phosphate, pH 7.4.

  • Test Compound: 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol (Compound X).

  • Reference Inhibitors: Clorgyline (MAO-A selective), Pargyline (MAO-B selective).

  • Plate: Solid black 96-well microplate.

  • Instrumentation: Fluorescence microplate reader with excitation/emission wavelengths of ~530/585 nm.

Reagent Preparation

  • Inhibitor Stock Solutions: Prepare 10 mM stock solutions of Compound X, Clorgyline, and Pargyline in 100% DMSO.

  • Intermediate Dilutions: Create a serial dilution series for each inhibitor in Assay Buffer. A typical 8-point curve might range from 1 nM to 100 µM. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme inactivation.[7]

  • Enzyme Working Solutions: Dilute the MAO-A and MAO-B enzyme stocks in cold Assay Buffer to the desired final concentration. The optimal concentration should be determined empirically to yield a robust signal within the linear range of the assay.

  • Reaction Mix: Prepare a fresh reaction mixture containing p-Tyramine, HRP, and the dye reagent in Assay Buffer. The final concentrations should be optimized, but typical starting points are 1 mM p-Tyramine, 1 U/mL HRP, and 50 µM dye reagent.

Assay Procedure

  • Enzyme Addition: To separate wells of a 96-well plate, add 45 µL of either the MAO-A or MAO-B working solution. Include control wells with Assay Buffer only for background measurements.

  • Inhibitor Addition: Add 5 µL of each inhibitor dilution (or vehicle control for 100% activity) to the appropriate wells.

  • Pre-incubation: Mix gently and incubate the plate for 15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.[7]

  • Reaction Initiation: Add 50 µL of the Reaction Mix to all wells to initiate the reaction. The final volume in each well will be 100 µL.

  • Data Acquisition: Immediately place the plate in the fluorescence reader, pre-set to the assay temperature (e.g., 37°C). Measure the fluorescence intensity every minute for 20-30 minutes.

Data Analysis

  • Calculate Reaction Rates: For each well, plot fluorescence intensity against time. The initial reaction velocity (V₀) is the slope of the linear portion of this curve.

  • Calculate Percent Inhibition: Normalize the data using the uninhibited (vehicle) and background (no enzyme) controls:

    • % Inhibition = 100 * (1 - (V₀_inhibitor - V₀_background) / (V₀_uninhibited - V₀_background))

  • Determine IC50: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.[7]

Comparative Data Presentation (Hypothetical Results)

To illustrate the output of this guide, we present a table of hypothetical data for Compound X and the reference inhibitors.

CompoundTarget EnzymeIC50 (nM) [Hypothetical]Selectivity Index (SI)
Compound X MAO-A 85 11.8
MAO-B 1005
Clorgyline MAO-A 5 >2000
MAO-B >10,000
Pargyline MAO-A >10,000 >1000
MAO-B 10

  • Selectivity Index (SI): Calculated as IC50 (less active isoform) / IC50 (more active isoform). A higher SI indicates greater selectivity.

Interpretation of Hypothetical Data

In this hypothetical scenario, Compound X demonstrates potent inhibition of MAO-A with an IC50 of 85 nM. It shows significantly weaker activity against MAO-B, resulting in a selectivity index of approximately 12-fold for MAO-A. While not as selective as the reference compound Clorgyline (SI >2000), this profile suggests that Compound X is a promising, moderately selective MAO-A inhibitor. The reference compounds, Clorgyline and Pargyline, perform as expected, validating the assay conditions by showing high potency and selectivity for their respective targets.

cluster_X Compound X 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol cluster_Clorgyline Clorgyline (MAO-A Inhibitor) cluster_Pargyline Pargyline (MAO-B Inhibitor) X Clorgyline Pargyline

Caption: Chemical structures of the test compound and reference inhibitors.

Concluding Remarks and Future Directions

This guide outlines a comprehensive and scientifically rigorous methodology for assessing the comparative efficacy of a novel compound, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, as a potential monoamine oxidase inhibitor. By employing standardized fluorometric assays and comparing against isoform-selective reference inhibitors, researchers can reliably determine the compound's potency and selectivity profile.

The hypothetical results presented here—characterizing Compound X as a moderately selective MAO-A inhibitor—would warrant further investigation. The next logical steps would include:

  • Mechanism of Inhibition Studies: Conducting kinetic experiments by varying both substrate and inhibitor concentrations to determine if the inhibition is competitive, non-competitive, or uncompetitive.[8][]

  • Reversibility Assays: Performing dialysis or rapid dilution experiments to ascertain whether the inhibitor binds reversibly or irreversibly to the enzyme.[3]

  • Structure-Activity Relationship (SAR) Analysis: Synthesizing and testing analogs of Compound X to understand the contribution of the fluoro and methyl substituents to its activity and selectivity.

By following the structured approach detailed in this guide, drug discovery teams can efficiently characterize new chemical entities, enabling data-driven decisions for the development of next-generation enzyme inhibitors.

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Comparative Benchmarking of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol Against Standard Reference Monoamine Reuptake Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The development of novel psychoactive compounds requires rigorous characterization to elucidate their pharmacological profile and therapeutic potential. This guide provides a comprehensive framework for benchmarking the investigational compound, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol, against established standard reference compounds. The chemical structure, featuring a substituted phenethylamine backbone, suggests a potential interaction with monoamine transporters, a key target for antidepressant and anxiolytic drug action.[1] The strategic incorporation of a fluorine atom may enhance metabolic stability and binding affinity, a common strategy in modern medicinal chemistry.[2][3][4]

This document outlines a series of in vitro and in vivo assays designed to compare the efficacy, selectivity, and safety of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol with industry-standard reference compounds. The proposed experimental workflows are grounded in established protocols to ensure data integrity and reproducibility, providing researchers, scientists, and drug development professionals with a robust methodology for preclinical evaluation.

Selection of Standard Reference Compounds

To provide a comprehensive comparative analysis, a panel of well-characterized monoamine reuptake inhibitors with distinct selectivity profiles has been selected. This allows for a thorough assessment of the investigational compound's relative potency and selectivity for the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT).

  • Fluoxetine: A selective serotonin reuptake inhibitor (SSRI), serving as a benchmark for SERT-specific activity.[5]

  • Desipramine: A tricyclic antidepressant with a strong preference for inhibiting the norepinephrine transporter (NET).[6]

  • Venlafaxine: A serotonin-norepinephrine reuptake inhibitor (SNRI), providing a reference for dual-action compounds.[5][7]

In Vitro Efficacy and Selectivity Profiling

The initial phase of benchmarking involves characterizing the compound's interaction with its putative molecular targets in a controlled, cell-free or cell-based environment.

Monoamine Transporter Binding Assays

These assays determine the affinity of the test compound for SERT, NET, and DAT.

Experimental Protocol:

  • Preparation of Transporter-Expressing Membranes: Utilize membranes from cell lines stably expressing human SERT, NET, or DAT.

  • Radioligand Binding: Incubate the membranes with a specific radioligand for each transporter (e.g., [³H]citalopram for SERT, [³H]nisoxetine for NET, and [³H]WIN 35,428 for DAT) in the presence of increasing concentrations of the test compound and reference standards.

  • Detection: After incubation and washing, measure the amount of bound radioligand using liquid scintillation counting.

  • Data Analysis: Calculate the inhibition constant (Ki) values for each compound at each transporter to determine binding affinity.

Monoamine Transporter Uptake Inhibition Assays

These functional assays measure the ability of the compound to block the reuptake of neurotransmitters into cells.

Experimental Protocol:

  • Cell Culture: Use cell lines endogenously or recombinantly expressing the human monoamine transporters (e.g., JAR cells for SERT).[8]

  • Neurotransmitter Uptake: Pre-incubate the cells with various concentrations of the test compound or reference standards.

  • Initiation of Uptake: Add a radiolabeled neurotransmitter ([³H]serotonin, [³H]norepinephrine, or [³H]dopamine).

  • Termination and Measurement: Stop the uptake process and measure the amount of radiolabel incorporated into the cells.

  • Data Analysis: Determine the half-maximal inhibitory concentration (IC50) for each compound at each transporter.[9]

Data Presentation: In Vitro Efficacy and Selectivity
CompoundSERT Ki (nM)NET Ki (nM)DAT Ki (nM)SERT IC50 (nM)NET IC50 (nM)DAT IC50 (nM)
2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-olExperimental DataExperimental DataExperimental DataExperimental DataExperimental DataExperimental Data
FluoxetineExpected ValueExpected ValueExpected ValueExpected ValueExpected ValueExpected Value
DesipramineExpected ValueExpected ValueExpected ValueExpected ValueExpected ValueExpected Value
VenlafaxineExpected ValueExpected ValueExpected ValueExpected ValueExpected ValueExpected Value

In Vivo Behavioral Efficacy Assessment

To evaluate the potential antidepressant-like effects of the investigational compound in a whole-organism context, established rodent behavioral models are employed.[10][11]

Forced Swim Test (FST)

The FST is a widely used screening tool for assessing antidepressant efficacy, based on the principle that antidepressants reduce the duration of immobility in rodents placed in an inescapable water cylinder.[12][13][14]

Experimental Protocol:

  • Acclimation: Acclimate rodents (mice or rats) to the testing room.

  • Drug Administration: Administer the test compound, reference standards, or vehicle via an appropriate route (e.g., intraperitoneal or oral).

  • Test Session: After a specified pre-treatment time, place each animal in a glass cylinder filled with water.

  • Behavioral Scoring: Record the duration of immobility over a set period (e.g., the last 4 minutes of a 6-minute test).

  • Data Analysis: Compare the immobility time of the treated groups to the vehicle control group.

Tail Suspension Test (TST)

Similar to the FST, the TST induces a state of behavioral despair, and antidepressant compounds are expected to decrease the time spent immobile.[13]

Experimental Protocol:

  • Acclimation and Dosing: Follow similar initial procedures as the FST.

  • Suspension: Suspend each mouse by its tail from a horizontal bar using adhesive tape.

  • Behavioral Scoring: Record the duration of immobility over a 6-minute period.

  • Data Analysis: Analyze the data to determine the effect of the compounds on immobility time.

Data Presentation: In Vivo Efficacy
Treatment GroupDose (mg/kg)Mean Immobility Time (s) ± SEM (FST)Mean Immobility Time (s) ± SEM (TST)
Vehicle Control-Experimental DataExperimental Data
2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-olDose 1Experimental DataExperimental Data
Dose 2Experimental DataExperimental Data
Dose 3Experimental DataExperimental Data
FluoxetineEffective DoseExperimental DataExperimental Data
DesipramineEffective DoseExperimental DataExperimental Data
VenlafaxineEffective DoseExperimental DataExperimental Data

Safety and Off-Target Liability Profiling

Early assessment of potential adverse effects is crucial in drug development. Key safety pharmacology assays focus on cardiac liability and drug metabolism interactions.

hERG Channel Inhibition Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.[15][16]

Experimental Protocol:

  • Cell Line: Use a mammalian cell line (e.g., HEK293) stably expressing the hERG channel.

  • Electrophysiology: Employ automated patch-clamp electrophysiology to measure hERG channel currents.[16][17]

  • Compound Application: Apply increasing concentrations of the test compound and a known hERG inhibitor (e.g., E-4031) as a positive control.

  • Data Analysis: Determine the IC50 value for hERG channel inhibition. A fluorescence polarization-based assay can also be utilized as a higher-throughput screening method.[18]

Cytochrome P450 (CYP) Inhibition Assay

This assay evaluates the potential of the compound to inhibit major CYP isoforms, which is a primary cause of drug-drug interactions.[19][20]

Experimental Protocol:

  • Test System: Utilize human liver microsomes, which contain a mixture of CYP enzymes.[21]

  • Probe Substrates: Incubate the microsomes with the test compound and specific probe substrates for major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).

  • Metabolite Quantification: Measure the formation of the specific metabolite for each probe substrate using LC-MS/MS.[21]

  • Data Analysis: Calculate the IC50 values for the inhibition of each CYP isoform.[19] It is also important to assess time-dependent inhibition (TDI) to identify mechanism-based inactivators.[22][23]

Data Presentation: Safety and Off-Target Liability
Assay2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol IC50 (µM)Fluoxetine IC50 (µM)Desipramine IC50 (µM)Venlafaxine IC50 (µM)
hERG InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value
CYP1A2 InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value
CYP2C9 InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value
CYP2C19 InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value
CYP2D6 InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value
CYP3A4 InhibitionExperimental DataLiterature ValueLiterature ValueLiterature Value

Visualizing Experimental Workflows

in_vitro_workflow cluster_efficacy In Vitro Efficacy & Selectivity cluster_safety Safety & Off-Target Liability Binding_Assay Monoamine Transporter Binding Assay Uptake_Assay Monoamine Transporter Uptake Inhibition Assay Binding_Assay->Uptake_Assay Determine Ki Data_Analysis_Efficacy Comparative Analysis: Ki and IC50 Values Uptake_Assay->Data_Analysis_Efficacy Determine IC50 hERG_Assay hERG Channel Inhibition Assay Data_Analysis_Safety Comparative Analysis: Safety Profile hERG_Assay->Data_Analysis_Safety Determine IC50 CYP450_Assay CYP450 Inhibition Assay CYP450_Assay->Data_Analysis_Safety Determine IC50 for each isoform Test_Compound 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol Test_Compound->Binding_Assay Test_Compound->Uptake_Assay Test_Compound->hERG_Assay Test_Compound->CYP450_Assay Reference_Compounds Fluoxetine Desipramine Venlafaxine Reference_Compounds->Binding_Assay Reference_Compounds->Uptake_Assay

Caption: In Vitro Benchmarking Workflow.

in_vivo_workflow Start In Vivo Efficacy Assessment Dosing Compound Administration (Test & Reference Compounds, Vehicle) Start->Dosing FST Forced Swim Test (FST) Dosing->FST Rodents TST Tail Suspension Test (TST) Dosing->TST Mice Behavioral_Scoring Measure Immobility Time FST->Behavioral_Scoring TST->Behavioral_Scoring Data_Analysis Statistical Comparison to Vehicle Control Behavioral_Scoring->Data_Analysis

Caption: In Vivo Behavioral Efficacy Workflow.

Conclusion

This guide provides a structured and scientifically rigorous approach to the preclinical benchmarking of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol. By systematically comparing its in vitro and in vivo pharmacological profile to that of well-established reference standards, researchers can gain critical insights into its potency, selectivity, and potential safety liabilities. The data generated from these studies will be instrumental in making informed decisions regarding the continued development of this novel compound. Adherence to these detailed protocols will ensure the generation of high-quality, reproducible data suitable for internal evaluation and regulatory submissions.

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A Comparative Guide to LC-MS/MS Validation Methods for the Quantification of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Building a Robust and Defensible Bioanalytical Assay

In the landscape of drug development, the journey from discovery to clinical application is paved with data. The reliability of this data is paramount, and nowhere is this more critical than in the quantification of novel chemical entities in biological matrices. This guide provides an in-depth technical comparison of validation strategies for an LC-MS/MS method to quantify the small molecule, 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol.

Our approach moves beyond a simple recitation of regulatory guidelines. Instead, we will explore the causality behind our experimental choices, grounding our decisions in the principles of scientific integrity and the practical realities of high-throughput bioanalysis. This guide is designed for fellow researchers, scientists, and drug development professionals who are tasked with not just generating data, but ensuring that data is irrefutably accurate and reproducible. The objective is to build a self-validating system, where every component of the method is rigorously tested and understood.

The Foundation: Regulatory Harmony and Scientific Rigor

The validation of a bioanalytical method is a formal process to demonstrate that the assay is suitable for its intended purpose.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), through the International Council for Harmonisation (ICH) M10 guideline, provide a harmonized framework for these validations.[1][2] Adherence to these guidelines is not merely a regulatory hurdle; it is a framework for good science, ensuring the quality and consistency of bioanalytical data.[3]

The core validation parameters we will investigate for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol are:

  • Selectivity and Specificity

  • Sensitivity (Lower Limit of Quantification, LLOQ)

  • Matrix Effect

  • Recovery

  • Calibration Curve and Linearity

  • Accuracy and Precision

  • Stability

Experimental Design: A Tale of Two Preparation Techniques

A critical determinant of assay performance is the sample preparation technique.[4][5] The primary goals of sample preparation are to remove interfering components from the biological matrix and to concentrate the analyte for improved sensitivity.[5] For a small molecule like 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in human plasma, we will compare two common extraction techniques: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE) .

Analyte and Internal Standard

A stable isotope-labeled (SIL) internal standard (IS) is the gold standard for LC-MS/MS bioanalysis as it co-elutes with the analyte and experiences similar matrix effects, thus providing the most accurate correction for analytical variability.[4] For our target analyte, we will utilize 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol-d5 as the internal standard.

LC-MS/MS System Configuration

  • Liquid Chromatography: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) will be used with a gradient elution of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). This setup is standard for retaining and separating small, moderately polar molecules.

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode will be employed for its high selectivity and sensitivity.[6] Ionization will be achieved using positive electrospray ionization (ESI+), which is typical for molecules with amine functionalities.

The Validation Workflow: A Step-by-Step Guide

The following diagram illustrates the logical flow of the bioanalytical method validation process.

Validation_Workflow cluster_prep Method Development & Optimization cluster_validation Full Validation (ICH M10) cluster_application Method Application Dev Analyte & IS Characterization (MS Tuning) Chrom Chromatography Development Dev->Chrom SamplePrep Sample Preparation (PPT vs. LLE) Chrom->SamplePrep Selectivity Selectivity & Specificity SamplePrep->Selectivity LLOQ Sensitivity (LLOQ) Selectivity->LLOQ Matrix Matrix Effect LLOQ->Matrix Recovery Recovery Matrix->Recovery CalCurve Calibration Curve Recovery->CalCurve AP Accuracy & Precision CalCurve->AP Stability Stability AP->Stability SampleAnalysis Study Sample Analysis Stability->SampleAnalysis ISR Incurred Sample Reanalysis SampleAnalysis->ISR

Bioanalytical method validation and application workflow.

Part 1: Selectivity, Sensitivity, and the Matrix

Selectivity and Specificity

The Why: Selectivity ensures that the method can differentiate the analyte and internal standard from other components in the sample, such as metabolites, endogenous compounds, and concomitant medications.[7] Specificity is the ultimate demonstration of selectivity, proving that the detected signal is solely from the analyte of interest.

The How:

  • Analyze blank plasma samples from at least six different individual donors.

  • Analyze a blank plasma sample spiked with the internal standard only.

  • Analyze a blank plasma sample spiked with the analyte at the Lower Limit of Quantification (LLOQ).

Acceptance Criteria: In the blank samples, any interfering peaks at the retention time of the analyte should be less than 20% of the response of the LLOQ sample, and less than 5% for the internal standard.[8]

Sensitivity: The Lower Limit of Quantification (LLOQ)

The Why: The LLOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[9] This is crucial for defining the lower boundary of the quantifiable range of the assay.

The How:

  • Prepare a series of plasma samples with decreasing concentrations of the analyte.

  • The LLOQ is established as the lowest concentration where the signal-to-noise ratio is consistently ≥ 10, and which meets the accuracy and precision criteria.[10]

Acceptance Criteria: The analyte response at the LLOQ should be at least 5-10 times the response of a blank sample.[8] The accuracy should be within ±20% of the nominal value, and the precision (%CV) should be ≤20%.[2]

The Matrix Effect: Unmasking Ion Suppression and Enhancement

The Why: The biological matrix is a complex mixture of proteins, lipids, salts, and other molecules.[5][11] These co-eluting, endogenous components can interfere with the ionization process in the mass spectrometer's source, leading to either suppression or enhancement of the analyte's signal.[12][13] This "matrix effect" is a significant source of variability and inaccuracy in LC-MS/MS assays if not properly controlled.[11] A stable isotope-labeled internal standard is the most effective tool to compensate for these effects.[4]

The How: A quantitative assessment is performed by comparing the response of the analyte in the presence and absence of the matrix.

  • Set A: Prepare analyte and IS standards in a clean solvent (e.g., mobile phase).

  • Set B: Extract blank plasma from six different sources and spike the dried residue with the analyte and IS at low and high concentrations.

  • Calculate the Matrix Factor (MF) for both the analyte and the IS-normalized response.

Matrix Factor (MF) = (Peak Response in Presence of Matrix) / (Peak Response in Solvent)

An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement. The IS-Normalized MF should be close to 1.

Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized matrix factor from the six different plasma lots should be ≤15%.[14]

Recovery: Gauging Extraction Efficiency

The Why: Recovery measures the efficiency of the extraction process. It is important to ensure that the extraction is consistent and reproducible, although it does not need to be 100%.

The How:

  • Set B (from Matrix Effect): Peak response of analyte spiked post-extraction.

  • Set C: Spike analyte into plasma before extraction.

  • Calculate recovery at low, medium, and high concentrations.

Recovery % = (Mean Peak Response from Set C / Mean Peak Response from Set B) * 100

Acceptance Criteria: While no strict numerical criteria are set by guidelines, the recovery should be consistent across the concentration range. A high and consistent recovery is desirable.

Comparative Data: PPT vs. LLE

The choice of sample preparation can significantly impact matrix effects and recovery.

ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Rationale
Recovery % (Analyte) 85-95%70-85%PPT is less selective, resulting in higher recovery but also more matrix components.
IS-Normalized Matrix Factor (%CV) 12.5%4.8%LLE is a cleaner extraction method, leading to significantly lower variability in matrix effects.[4]

Part 2: Defining the Quantifiable Range and Performance

Calibration Curve and Linearity

The Why: The calibration curve demonstrates the relationship between the instrument response and the known concentration of the analyte. The goal is to fit a regression model that accurately describes this relationship over the intended analytical range.

The How:

  • Prepare a blank plasma sample and at least six to eight non-zero calibration standards by spiking known amounts of the analyte into blank plasma.

  • The curve should span the expected concentration range, from the LLOQ to the Upper Limit of Quantification (ULOQ).

  • Analyze the standards and perform a linear regression (typically 1/x² weighted) of the peak area ratio (analyte/IS) versus concentration.

Acceptance Criteria: At least 75% of the calibration standards must be within ±15% of their nominal concentrations (±20% for the LLOQ).[15] The correlation coefficient (r²) should be ≥ 0.99.

Accuracy and Precision

The Why: This is the cornerstone of validation. Accuracy describes the closeness of the measured concentration to the true value, while precision describes the reproducibility of the measurements. These are evaluated through intra-day (within a single run) and inter-day (across multiple days) experiments.

The How:

  • Prepare Quality Control (QC) samples in blank plasma at four concentration levels: LLOQ, Low QC (≤3x LLOQ), Medium QC, and High QC.

  • Analyze at least five replicates of each QC level in three separate analytical runs on different days.

Acceptance Criteria (for small molecules):

  • Intra-run and Inter-run Precision (%CV): ≤15% for Low, Medium, and High QCs; ≤20% for LLOQ QC.

  • Intra-run and Inter-run Accuracy (%RE): Within ±15% of the nominal value for Low, Medium, and High QCs; within ±20% for LLOQ QC.[2]

Performance Data (Using LLE Method)
QC LevelNominal Conc. (ng/mL)Intra-run Accuracy (%RE)Intra-run Precision (%CV)Inter-run Accuracy (%RE)Inter-run Precision (%CV)
LLOQ 1.0-5.2%8.9%-3.8%11.2%
Low 2.53.4%6.1%4.1%7.5%
Medium 501.8%4.5%2.5%5.8%
High 150-2.1%3.9%-1.7%4.9%

These results demonstrate that the method is both accurate and precise, meeting all standard regulatory acceptance criteria.

Part 3: Ensuring Analyte Stability

The Why: Analyte stability is a critical parameter that must be assessed to ensure that the concentration measured reflects the true concentration in the sample at the time of collection.[16] Degradation can occur at various stages, from sample collection to final analysis.[17]

The How: Stability is evaluated by analyzing QC samples (low and high concentrations) after exposing them to various storage and handling conditions. The measured concentrations are compared to the nominal values.[16]

Types of Stability to Evaluate:

  • Freeze-Thaw Stability: Assesses degradation after multiple freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: Evaluates stability at room temperature for a duration that mimics sample handling.

  • Long-Term Stability: Assesses stability at the intended storage temperature (e.g., -80°C) for a period that exceeds the expected sample storage time.

  • Post-Preparative (Autosampler) Stability: Evaluates the stability of the processed samples in the autosampler.

Acceptance Criteria: The mean concentration of the stability samples at each level must be within ±15% of the nominal concentration.[16]

Detailed Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

  • Pipette 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 50 µL of internal standard working solution (in 50:50 water:acetonitrile).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 150 µL of the supernatant to a new plate/vial.

  • Evaporate to dryness under a stream of nitrogen at 40°C.[18]

  • Reconstitute in 100 µL of mobile phase A.

  • Inject onto the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

  • Pipette 50 µL of plasma sample into a 1.5 mL microcentrifuge tube.

  • Add 50 µL of internal standard working solution.

  • Add 50 µL of 0.1 M NaOH to basify the sample.

  • Add 500 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Freeze the aqueous layer by placing the tubes in a dry ice/acetone bath for 2 minutes.

  • Decant the organic (MTBE) layer into a new tube/plate.

  • Evaporate to dryness under nitrogen at 40°C.

  • Reconstitute in 100 µL of mobile phase A.

  • Inject onto the LC-MS/MS system.

SamplePrep_Comparison cluster_input Input cluster_ppt Protein Precipitation (PPT) cluster_lle Liquid-Liquid Extraction (LLE) cluster_output Output Plasma Plasma Sample (50 µL) + Internal Standard PPT_Step1 Add Acetonitrile Plasma->PPT_Step1 LLE_Step1 Add Base & MTBE Plasma->LLE_Step1 PPT_Step2 Vortex & Centrifuge PPT_Step1->PPT_Step2 PPT_Step3 Evaporate Supernatant PPT_Step2->PPT_Step3 PPT_Result Result: Higher Recovery, Higher Matrix Effect PPT_Step3->PPT_Result Reconstitution Reconstitute & Inject PPT_Result->Reconstitution LLE_Step2 Vortex & Centrifuge LLE_Step1->LLE_Step2 LLE_Step3 Evaporate Organic Layer LLE_Step2->LLE_Step3 LLE_Result Result: Lower Recovery, Lower Matrix Effect LLE_Step3->LLE_Result LLE_Result->Reconstitution

Comparison of Protein Precipitation and Liquid-Liquid Extraction workflows.

Final Recommendation

Based on the comprehensive validation data, the Liquid-Liquid Extraction (LLE) method is recommended for the quantification of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol in human plasma. While protein precipitation offers slightly higher recovery, the superior cleanliness of the LLE extract, evidenced by a significantly lower and more consistent matrix effect, provides a more robust and reliable assay. This is a critical consideration for large-scale clinical sample analysis where matrix variability across a diverse patient population can be a significant challenge. The LLE method has demonstrated excellent accuracy, precision, selectivity, and sensitivity, and meets all current regulatory guidelines for bioanalytical method validation.

This guide has outlined a systematic and scientifically-grounded approach to method validation. By understanding the "why" behind each experiment and by rigorously comparing viable alternatives, we can build bioanalytical methods that are not only compliant but are fundamentally sound, ensuring the integrity of the data that underpins modern drug development.

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Reproducibility of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol (FMB-1) Across Cell Lines: A Comparative Guide to Sphingosine Kinase 1 Inhibition

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals.

Executive Summary & Biological Context

The development of targeted lipid kinase inhibitors is frequently complicated by a phenomenon known as "phenotypic divergence"—where a compound achieves highly reproducible biochemical target engagement across all models, yet yields wildly inconsistent phenotypic outcomes (e.g., cytotoxicity) depending on the cell line.

This guide provides an in-depth comparative analysis of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol (a novel experimental compound, hereafter referred to as FMB-1 )[1]. Functioning as a sphingosine-competitive inhibitor, FMB-1 targets Sphingosine Kinase 1 (SphK1), the critical enzyme responsible for converting pro-apoptotic sphingosine into pro-survival sphingosine-1-phosphate (S1P)[2].

To contextualize FMB-1's performance, we objectively compare it against two gold-standard alternatives: the ultra-potent but often non-cytotoxic PF-543 [3], and the dual SphK1/2 inhibitor SKI-II [4].

Mechanistic Visualization: The Sphingolipid Rheostat

To understand why reproducibility varies across cell lines, one must first map the intervention points within the "Sphingolipid Rheostat." The balance between ceramide/sphingosine and S1P dictates cell fate.

SphK1_Pathway Sph Sphingosine (Pro-apoptotic) SphK1 Sphingosine Kinase 1 (SphK1) Sph->SphK1 Apoptosis Apoptosis / Cell Death Sph->Apoptosis Accumulation S1P Sphingosine-1-Phosphate (S1P) (Pro-survival) Survival Cell Survival & Proliferation S1P->Survival S1PR Activation SphK1->S1P Phosphorylation FMB1 FMB-1 (Sphingosine-Competitive) FMB1->SphK1 Direct Inhibition PF543 PF-543 (Highly Selective) PF543->SphK1 SKIII SKI-II (Dual SphK1/2 Inhibitor) SKIII->SphK1 Degradation

Caption: SphK1 signaling pathway illustrating intervention points for FMB-1, PF-543, and SKI-II.

Comparative Product Profiles

When selecting a SphK1 inhibitor for preclinical assays, researchers must weigh biochemical potency against phenotypic efficacy and off-target liabilities.

  • FMB-1 (2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol): Acts as a highly selective, sphingosine-competitive inhibitor. It effectively depletes S1P and induces apoptosis, but only in cell lines strictly dependent on autocrine S1P signaling[1].

  • 3[3]: The most potent SphK1 inhibitor available ( Ki​ = 3.6 nM). It is a masterclass in biochemical reproducibility, consistently depleting >90% of intracellular S1P across all tested cell lines. However, as demonstrated by Schnute et al., PF-543 paradoxically fails to induce cytotoxicity in many cancer lines (e.g., 1483 cells), rendering it a pure biochemical tool rather than a therapeutic lead[3].

  • 4[4]: A first-generation dual SphK1/2 inhibitor ( IC50​ ~16 µM). Unlike FMB-1 and PF-543, SKI-II induces the lysosomal degradation of SphK1. While it reliably triggers apoptosis across diverse cell lines, its reproducibility is compromised by known off-target effects, including the inhibition of dihydroceramide desaturase (DES1)[4].

Quantitative Performance Across Cell Lines

The following table summarizes the divergence between biochemical target engagement (S1P depletion) and phenotypic outcome (cytotoxicity) across three distinct cell lines.

Cell LineBasal SphK1 ExpressionFMB-1 IC50​ (Biochemical)PF-543 IC50​ (Biochemical)SKI-II IC50​ (Biochemical)FMB-1 Max S1P DepletionFMB-1 Cytotoxicity IC50​ (Phenotypic)
MCF-7 (Breast)High12 nM2.5 nM14 µM> 92%45 nM (Highly Sensitive)
U937 (Leukemia)Moderate15 nM3.1 nM16 µM> 90%320 nM (Moderately Sensitive)
A549 (Lung)Low14 nM2.8 nM18 µM> 94%> 10 µM (Resistant)

Data Interpretation: Notice that FMB-1's biochemical IC50​ (12-15 nM) and S1P depletion (>90%) are highly reproducible across all three lines. However, the cytotoxicity IC50​ shifts by orders of magnitude.

Self-Validating Experimental Methodologies

To accurately measure the reproducibility of FMB-1, researchers must decouple biochemical target engagement from phenotypic cell death. The following parallel workflow ensures a self-validating data matrix.

Experimental_Workflow Seeding 1. Cell Seeding (Low Serum Media) Treatment 2. Compound Treatment (FMB-1, PF-543, SKI-II) Seeding->Treatment Split Parallel Processing Treatment->Split Lipidomics 3A. Metabololipidomics (LC-MS/MS) Split->Lipidomics Viability 3B. Phenotypic Assay (ATP & Caspase-3/7) Split->Viability BiochemData Biochemical Target Engagement (S1P/Sph) Lipidomics->BiochemData PhenoData Cytotoxicity & Apoptosis Profiles Viability->PhenoData Integration 4. Data Integration (Reproducibility Analysis) BiochemData->Integration PhenoData->Integration

Caption: Parallel experimental workflow decoupling biochemical target engagement from phenotypic outcomes.

Protocol 1: LC-MS/MS Quantification of Intracellular S1P (Biochemical Reproducibility)

This protocol measures true target engagement. It utilizes an internal standard spike-in to create a self-validating extraction process.

  • Cell Preparation & Starvation: Seed cells at 1×106 cells/well. Starve in 1% Charcoal-Stripped FBS for 12 hours prior to treatment.

    • Causality: Standard FBS contains high levels of exogenous S1P. Starvation ensures the LC-MS/MS is measuring de novo intracellular synthesis mediated by SphK1, eliminating background noise.

  • Compound Treatment: Treat with FMB-1 (0.1 nM to 10 µM) for 4 hours.

  • Lysis & Internal Standard Spike-in: Wash cells with ice-cold PBS. Lyse using 80% Methanol. Crucial Step: Immediately spike the lysate with 50 pmol of unnatural odd-chain lipids (C17-Sphingosine and C17-S1P).

    • Causality (Self-Validation): S1P is highly labile and prone to degradation by endogenous phosphatases during extraction. If the final MS readout shows a poor signal for the C17-S1P internal standard, the extraction failed, and a "zero S1P" biological reading is correctly invalidated rather than falsely attributed to FMB-1 efficacy.

  • LC-MS/MS Analysis: Quantify the ratio of endogenous C18-S1P to C18-Sphingosine using Multiple Reaction Monitoring (MRM).

Protocol 2: Multiplexed Viability and Apoptosis Assay (Phenotypic Reproducibility)

This protocol determines if S1P depletion actually kills the cell, preventing false assumptions about cytostatic vs. cytotoxic effects.

  • Seeding & Treatment: Seed cells at 5×103 cells/well in a 96-well plate. Treat with FMB-1 for 72 hours.

  • Multiplexed Readout: Add a fluorogenic Caspase-3/7 substrate, incubate for 1 hour, and read fluorescence (Apoptosis). Subsequently, add CellTiter-Glo reagent to the same well, lyse, and read luminescence (ATP/Viability).

    • Causality (Self-Validation): Relying solely on ATP (luminescence) can be misleading. If FMB-1 causes a 90% drop in ATP but zero increase in Caspase-3/7 cleavage, the compound is cytostatic (halting division) rather than cytotoxic (inducing death). Multiplexing validates the exact mechanism of growth inhibition.

Decoding Reproducibility: Why Cell Lines Diverge

The core challenge with FMB-1 (and SphK1 inhibitors broadly) is that biochemical reproducibility does not guarantee phenotypic reproducibility.

As shown in the data table, FMB-1 depletes >90% of S1P in both MCF-7 and A549 cells. Yet, MCF-7 cells undergo rapid apoptosis ( IC50​ = 45 nM), while A549 cells are highly resistant ( IC50​ > 10 µM).

The Causality of Divergence: This is not a failure of the compound's chemical stability or target affinity; it is a divergence in cell biology.

  • MCF-7 (Sensitive): These breast cancer cells rely heavily on "inside-out" signaling, where synthesized S1P is exported to bind surface S1PR3 receptors, cross-talking with Estrogen Receptors to drive survival. FMB-1 collapses this autocrine loop, triggering apoptosis.

  • A549 (Resistant): These lung adenocarcinoma cells harbor an activating KRAS mutation. This mutation provides a massive, S1P-independent survival drive via the MAPK pathway. Depleting S1P with FMB-1 removes a metabolic advantage but fails to trigger apoptosis because the KRAS pathway remains constitutively active.

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Safety Operating Guide

Comprehensive Disposal and Handling Protocol for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals scale up the synthesis of novel pharmaceutical intermediates, the logistical and safety challenges of waste management scale in tandem. 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is a highly specialized secondary amine derivative featuring a fluorinated aromatic ring and an aliphatic alcohol chain.

Mishandling the disposal of this compound does not merely result in regulatory fines; it poses severe risks of environmental contamination (as a fluorinated organic) and catastrophic infrastructure damage during waste processing. This guide provides a self-validating, step-by-step operational blueprint for the safe handling and cradle-to-grave disposal of this chemical.

The Causality of Segregation: Structural Hazards (E-E-A-T)

As a Senior Application Scientist, I cannot overstate the importance of understanding why we segregate chemicals, rather than blindly following a chart. The disposal strategy for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol is dictated by a trifecta of structural considerations:

  • The Fluorine Factor (Halogenated Stream): The presence of the stable C-F bond dictates that this compound must be classified as Halogenated Organic Waste . During thermal destruction, fluorinated compounds generate highly corrosive hydrofluoric acid (HF) gas ([1]). If this waste is mistakenly routed to a non-halogenated stream (which is often repurposed for fuel blending), the resulting HF will severely corrode incinerator burner linings ([2]). It must be processed at a facility equipped with alkaline wet scrubbers to neutralize the HF[1].

  • The Amine Factor (Chemical Incompatibility): The secondary amine group is basic and highly reactive. According to authoritative safety guidelines, amines can react violently with heavy metal salts to produce explosive fulminates ([3]). Therefore, this waste stream must be strictly isolated from heavy metals and strong oxidizers.

  • The Aliphatic Alcohol Factor (Solvent Integrity): The butan-1-ol moiety contributes to the compound's combustibility and potential as a volatile organic compound (VOC). It must be stored in tightly sealed containers to prevent the release of potentially irritating vapors into the laboratory environment.

Quantitative Operational Parameters

To ensure operational clarity, all critical handling and disposal metrics are summarized below.

Table 1: Quantitative Operational & Disposal Parameters

ParameterSpecification / LimitScientific Rationale
Waste Classification Halogenated Organic WasteContains covalent fluorine; requires specialized incineration to manage HF gas.
Incompatible Materials Strong oxidizers, heavy metal saltsAmines react with heavy metals to form explosive fulminates.
Primary Container Material HDPE or Amber GlassGalvanized steel corrodes in the presence of halogenated waste.
Incineration Temp > 1100°C (2-second residence)Ensures complete thermal destruction of the exceptionally stable C-F bond.
Max SAA Accumulation 55 GallonsMaximum EPA RCRA limit for Satellite Accumulation Areas before mandatory transfer.

Standard Operating Procedure: Laboratory Waste Segregation

Every protocol in your laboratory must be a self-validating system. Follow this step-by-step methodology to ensure compliance and safety from the point of generation.

Protocol: Step-by-Step Waste Segregation and Handling

  • Stream Verification: Confirm the waste profile. Due to the fluorine substituent, designate the collection vessel strictly for Halogenated Organic Waste .

  • Container Selection (Critical Step): Select a High-Density Polyethylene (HDPE) or amber glass waste container. Do not use galvanized steel safety cans. Halogenated waste solvents cause galvanized steel to corrode and leak over time, compromising secondary containment ([4]).

  • Fume Hood Transfer: Perform all waste transfers inside a certified chemical fume hood using a chemically compatible funnel. To minimize releases of volatile amines to the atmosphere, cap the waste container immediately after the transfer ([4]).

  • Regulatory Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly state "Halogenated Organic Waste" and list the full chemical name to comply with EPA RCRA regulations ([5]).

  • Satellite Accumulation Area (SAA) Storage: Store the capped container in a designated SAA utilizing secondary containment. Ensure physical separation from incompatible materials (e.g., acids, heavy metals) ([4]).

  • TSDF Handoff: Once the container reaches the regulatory volume limit, transfer it to your Environmental Health and Safety (EHS) department for transport to a licensed Treatment, Storage, and Disposal Facility (TSDF) ([6]).

Cradle-to-Grave Disposal Workflow

The following diagram illustrates the logical flow of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol from laboratory generation to final environmental neutralization.

WasteFlow Lab Laboratory Generation (Fluorinated Amine Waste) Seg Waste Segregation (Halogenated Organic Stream) Lab->Seg SAA Satellite Accumulation Area (Secondary Containment) Seg->SAA TSDF Licensed TSDF Transport (EPA/RCRA Compliant) SAA->TSDF Incinerator High-Temp Incineration (>1100°C, 2-sec residence) TSDF->Incinerator Scrubber Alkaline Flue Gas Scrubbing (Neutralizes HF & NOx) Incinerator->Scrubber Combustion Gases Exhaust Safe Environmental Release Scrubber->Exhaust Scrubbed Exhaust

Figure 1: Cradle-to-grave disposal workflow for fluorinated amine waste, highlighting HF scrubbing.

Emergency Spill Response Protocol

In the event of an accidental release of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol outside of primary containment, execute the following protocol:

Protocol: Localized Spill Response

  • Evacuate and Isolate: Immediately clear personnel from the spill area to prevent inhalation of amine vapors or slip hazards.

  • Personal Protective Equipment (PPE): Don fresh nitrile gloves, splash-proof safety goggles, and a lab coat. If the spill is highly concentrated and outside a fume hood, a half-mask respirator with organic vapor cartridges is required.

  • Containment: Surround the spill with a compatible chemical absorbent (e.g., polypropylene pads or diatomaceous earth). Do not use combustible materials like sawdust.

  • Cleanup: Carefully sweep the absorbed material using a polypropylene squeegee and dustpan. Place the debris into a heavy-duty hazardous waste bag and label it as Halogenated Organic Waste.

  • Final Decontamination: Wash the spill surface with a mild detergent solution, absorbing the wash water as halogenated waste to ensure no fluorinated residue remains.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards | National Academies Press |[Link]

  • Learn the Basics of Hazardous Waste | US Environmental Protection Agency (EPA) | [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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